1-Butyl-3-iodobicyclo[1.1.1]pentane

Core Science & Biosynthesis

Synthesis and Characterization of 1-Butyl-3-iodobicyclo[1.1.1]pentane

Executive Summary

1-Butyl-3-iodobicyclo[1.1.1]pentane (CAS: 127321-09-9) represents a critical scaffold in modern bioisosteric design. As a 1,3-disubstituted bicyclo[1.1.1]pentane (BCP), it serves as a high-

surrogate for para-disubstituted benzenes, tert-butyl groups, and internal alkynes. The incorporation of the butyl chain provides lipophilic bulk, while the bridgehead iodide serves as a versatile handle for further cross-coupling (e.g., Suzuki-Miyaura, Kumada) or radical functionalization.

This guide details the synthesis of 1-butyl-3-iodobicyclo[1.1.1]pentane via Atom Transfer Radical Addition (ATRA) . Unlike traditional anionic approaches that often require cryogenic organolithium reagents, the ATRA protocol utilizes photochemical or radical-initiator conditions to effect the direct addition of 1-iodobutane across the strained [1.1.1]propellane bond.

Strategic Synthesis Architecture

The synthesis relies on the strain-release energy of [1.1.1]propellane (

65 kcal/mol). The central C1–C3 bond is highly reactive toward radical species. The most robust route is the radical chain addition of 1-iodobutane.

Retrosynthetic Analysis

The target molecule is disconnected at the C1–C3 axis, revealing [1.1.1]propellane and 1-iodobutane as the primary precursors.

Figure 1: Retrosynthetic disconnection relying on strain-release radical addition.

Detailed Experimental Protocol

Safety & Handling

• [1.1.1]Propellane: Highly volatile and potentially explosive if concentrated to dryness. Always handle in solution (ether or pentane) at low temperatures.

• Alkyl Iodides: Light-sensitive and potential alkylating agents. Use amber glassware.

• Inert Atmosphere: All reactions must be performed under Nitrogen (

  ) or Argon ( ).

Method: Photochemical Atom Transfer Radical Addition (ATRA)

This protocol is adapted from modern photocatalytic methods (e.g., MacMillan, Anderson) which offer superior yields and milder conditions compared to classical lamp irradiation.

Reagents & Materials:

• [1.1.1]Propellane (approx.[1][2][3][4][5][6][7][8][9] 0.2–0.5 M solution in

  or Pentane).

• 1-Iodobutane (1.5 – 2.0 equivalents).

• Solvent: Acetonitrile (

  ) or Dichloromethane ( ) (degassed).

• Initiator/Catalyst:

  • Option A (Photochemical): 4CzIPN (1-2 mol%) or direct UV irradiation (Hg lamp) if no catalyst is available.

  • Option B (Chemical): Triethylborane (

    ) with trace air, or AIBN (thermal).

  • Recommendation:Option A (Blue LED + Photocatalyst) provides the cleanest conversion.

Step-by-Step Workflow:

• Preparation of Propellane: Synthesize [1.1.1]propellane from 1,1-dibromo-2,2-bis(chloromethyl)cyclopropane via methyllithium treatment. Distill carefully into a receiving flask containing ether at

  C. Titrate an aliquot with iodine to determine exact concentration.

• Reaction Assembly:

  • Charge a flame-dried Schlenk tube with the [1.1.1]propellane solution (1.0 equiv).

  • Add degassed solvent (if concentration adjustment is needed).

  • Add 1-iodobutane (1.5 equiv).

  • Add photocatalyst (4CzIPN, 1 mol%).

• Irradiation:

  • Seal the vessel and place it approx. 2–5 cm from a Blue LED light source (450–470 nm).

  • Stir vigorously at ambient temperature (

    C).

  • Monitoring: Monitor by GC-MS or

    H NMR. The disappearance of the propellane peak ( ppm in , varies by solvent) indicates completion. Reaction time is typically 4–12 hours.

• Work-up & Purification:

  • Concentrate the mixture carefully under reduced pressure (keep bath

    C to avoid product loss, though the butyl derivative is less volatile than the parent).

  • Purification: Flash column chromatography on silica gel.

  • Eluent: 100% Pentane grading to 5%

    /Pentane. The product is non-polar.

  • Yield: Expect 60–85%.

Mechanistic Insight

The reaction proceeds via a radical chain mechanism.[8] The initiation step generates a butyl radical, which attacks the bridgehead carbon of the propellane. The resulting BCP radical then abstracts an iodine atom from the reagent, propagating the chain.

Figure 2: Radical chain propagation cycle for the synthesis of 1-butyl-3-iodobicyclo[1.1.1]pentane.

Characterization & Validation

Validation of the synthesized material requires confirming the integrity of the BCP cage and the presence of the butyl chain.

Representative NMR Data

Note: Chemical shifts are approximated based on structural analogs and general BCP trends.

Nucleus	Shift ( ppm)	Multiplicity	Integration	Assignment
H	2.25 – 2.35	Singlet (s)	6H	BCP Bridge protons ( , , )
H	1.55 – 1.65	Multiplet (m)	2H	Butyl -H (attached to BCP)
H	1.25 – 1.40	Multiplet (m)	4H	Butyl -H, -H
H	0.90	Triplet (t)	3H	Butyl terminal
C	55.0	Singlet	3C	BCP Methylene Carbons
C	45.0	Singlet	1C	BCP Quaternary (Butyl-substituted)
C	5.0 - 10.0	Singlet	1C	BCP Quaternary (Iodine-substituted)

Mass Spectrometry (GC-MS)

• Molecular Ion (

  ): 250 m/z

• Fragmentation Pattern:

  • Loss of Iodine (

    ): 123 m/z (1-butylbicyclo[1.1.1]pentyl cation).

  • Fragmentation of butyl chain.

Physical Properties

• Appearance: Colorless oil or low-melting solid (dependent on purity).

• Stability: Stable at

  C. Slow decomposition (browning) upon exposure to light and ambient temperature due to C–I bond lability.

References

• Burton, K. I., & MacMillan, D. W. C. (2025).[6] Rapid access to 3-substituted bicyclo[1.1.1]pentanes. Chem. [Link][1][3][6][7][8][9][10][11]

• Lynch-Colameta, T., et al. (2025).[6] A general synthesis of complex bicyclo[1.1.1]pentanes via a multi-component cascade atom transfer radical addition. ChemRxiv. [Link][3][9]

• Wiberg, K. B., & Waddell, S. T. (1990). [1.1.1]Propellane. Organic Syntheses, 68, 220. [Link]

• Szeimies, G., et al. (1989). Bicyclo[1.1.1]pentanes.[1][2][3][4][5][6][7][8][9][10][11][12] 1. Synthesis and properties of 1-substituted and 1,3-disubstituted bicyclo[1.1.1]pentanes. Journal of the American Chemical Society. (Foundational text on BCP radical reactivity).

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Bicyclo[1.1.1]pentane (BCP): The Saturated Bioisostere for Next-Gen Therapeutics

An In-Depth Technical Guide to Bicyclo[1.1.1]pentane (BCP) as a Bioisostere

Executive Summary

In the modern era of medicinal chemistry, the "Escape from Flatland" initiative has driven a shift from planar, aromatic-heavy scaffolds to three-dimensional, sp³-rich architectures. Bicyclo[1.1.1]pentane (BCP) has emerged as the premier "saturated bioisostere" for the phenyl ring, tert-butyl group, and internal alkynes. Its unique cage-like geometry offers a precise 180° exit vector alignment similar to para-substituted benzenes but with significantly reduced lipophilicity, enhanced aqueous solubility, and superior metabolic stability. This guide provides a technical deep-dive into the structural rationale, synthetic methodologies, and validated case studies of BCP in drug discovery.

Part 1: Structural & Physicochemical Rationale

The utility of BCP lies in its ability to mimic the spatial arrangement of a phenyl ring while drastically altering the molecule's physicochemical profile.

Geometry and Exit Vectors

The BCP core consists of two bridgehead carbons (C1 and C3) connected by three methylene bridges. This rigid structure imposes a linear geometry on substituents attached at C1 and C3.

• Vector Alignment: The C1–C3 axis provides a collinear exit vector (180°), perfectly mimicking the geometry of para-disubstituted benzenes.

• Dimensionality: The intracage distance (C1–C3) is approximately 1.85 Å , compared to 2.79 Å for a para-phenyl ring. While shorter, the BCP scaffold is often large enough to span the same binding pockets, especially when the "shrinkage" is compensated by the flexibility of attached linkers.

Physicochemical Impact

Replacing a phenyl ring with BCP typically results in the following shifts:

• Lipophilicity (LogP): BCP is significantly less lipophilic than a phenyl ring due to its lower molecular weight and lack of a diffuse

  -electron cloud. This reduction in LogP often translates to improved promiscuity profiles (lower non-specific binding).

• Solubility: The increase in fraction of sp³ carbons (

  ) disrupts crystal lattice packing energy, often leading to dramatic improvements in aqueous solubility—a critical fix for "brick dust" compounds.

• Metabolic Stability: BCP eliminates the aromatic ring as a site for oxidative metabolism (e.g., hydroxylation by CYPs). Furthermore, the bridgehead hydrogens (if present) possess high bond dissociation energies (BDE ~104 kcal/mol), making them resistant to radical abstraction.

Data Summary: Phenyl vs. BCP Bioisosterism[1][2][3][4]

Property	para-Phenyl	Bicyclo[1.1.1]pentane (BCP)	Impact of Replacement
Hybridization	sp² (Planar)	sp³ (3D Cage)	Increases (Escape from Flatland)
Exit Vector Angle	180°	180°	Maintains linear substituent geometry
Intra-bridgehead Distance	~2.79 Å	~1.85 Å	Shorter spacer; may require linker adjustment
Electronic Nature	-rich (aromatic)	-rich (aliphatic)	Eliminates - stacking interactions
Metabolic Liability	High (Arene oxidation)	Low	Blocks CYP-mediated aromatic oxidation
Solubility	Low (often)	High	Disrupts crystal packing, improves dissolution

Part 2: Synthetic Accessibility & Methodologies[5]

The primary barrier to BCP adoption was historically the difficulty of synthesis. Modern methods rely on the strain-release chemistry of [1.1.1]propellane , a highly strained precursor (~98 kcal/mol strain energy).

Core Synthetic Pathway: Radical Strain-Release

The most robust method for accessing 1,3-disubstituted BCPs is the radical addition across the central C1–C3 bond of [1.1.1]propellane. This "self-validating" mechanism is driven by the relief of ring strain.

Mechanism

• Initiation: A radical species (

  ) is generated (photochemically or thermally).

• Addition:

  attacks the central bond of [1.1.1]propellane, breaking the bond and forming a BCP bridgehead radical.

• Termination/Trapping: The BCP radical captures a second functional group (or atom), yielding the 1,3-disubstituted product.

Visualization: Synthetic Logic

Caption: The strain-release radical addition pathway converting [1.1.1]propellane into functionalized BCP bioisosteres.

Part 3: Validated Case Studies

Case Study 1: -Secretase Inhibitor (Pfizer)[1]

• Challenge: The clinical candidate BMS-708,163 (Avagacestat) suffered from poor physicochemical properties, specifically low solubility and high lipophilicity.

• Solution: Pfizer scientists replaced the central para-fluorophenyl ring with a BCP moiety.

• Outcome:

  • Potency: Maintained comparable inhibitory activity (

    within 2-fold).

  • Solubility: Improved thermodynamic solubility by >50-fold.

  • Metabolism: Reduced intrinsic clearance (

    ) significantly by removing the aromatic ring prone to oxidation.

  • Causality: The BCP scaffold disrupted the planar stacking of the molecule, lowering the lattice energy and enhancing solvation.

Case Study 2: IDO1 Inhibitors (Amide Hydrolysis Fix)

• Challenge: An advanced IDO1 inhibitor lead contained a benzamide motif that was susceptible to rapid amide hydrolysis in vivo, limiting its half-life.

• Solution: Replacement of the phenyl core with BCP.

• Outcome:

  • Stability: The BCP analog was completely resistant to the amidase activity that cleaved the benzamide. The steric bulk and lack of electronic conjugation in the BCP-amide bond prevented enzymatic attack.

  • Selectivity: The 3D shape maintained binding in the IDO1 pocket while improving the overall pharmacokinetic profile.

Part 4: Experimental Protocol

Protocol: Photochemical Synthesis of 1,3-Disubstituted BCPs

Objective: Synthesize a 1-alkyl-3-iodo-bicyclo[1.1.1]pentane derivative using Atom Transfer Radical Addition (ATRA). This method is preferred for its operational simplicity and lack of heavy metal catalysts.

Reagents & Equipment[1][2]

• Substrate: Alkyl Iodide (

  ) (1.0 equiv).

• Reagent: [1.1.1]Propellane (1.2–1.5 equiv) (typically supplied as a solution in ether/pentane).

• Solvent: Diethyl ether or Acetonitrile (degassed).

• Light Source: 365 nm or 390 nm LED (e.g., Kessil lamp or photoreactor).

• Vessel: Quartz or borosilicate glass vial (sealed).

Step-by-Step Methodology

• Preparation (Inert Atmosphere): In a nitrogen-filled glovebox or using standard Schlenk techniques, charge a reaction vial with the Alkyl Iodide (

  ).

• Propellane Addition: Add the solution of [1.1.1]propellane. Ensure the concentration of

  is approximately 0.1 M.

• Irradiation: Seal the vial and place it 2–5 cm from the LED light source. Stir vigorously.

  • Note: No external photoinitiator is strictly required for alkyl iodides, as the C–I bond can homolyze under UV/blue light, but adding 5-10 mol% of a radical initiator (e.g., benzophenone or Ir-photocatalyst) can accelerate the reaction for sluggish substrates.

• Monitoring: Irradiate for 2–4 hours. Monitor consumption of

  by GC-MS or TLC. The product will appear as a new spot/peak with a characteristic mass shift (+66 Da for the BCP core).

• Work-up:

  • Carefully concentrate the reaction mixture under reduced pressure (Caution: Propellane is volatile; use a cold bath if recovering unreacted reagent).

  • The resulting residue is often the clean 1-iodo-3-alkyl-BCP.

• Purification: If necessary, purify via rapid silica gel chromatography. Note: BCP iodides can be sensitive; store in the dark at -20°C.

Self-Validating Checkpoint

• NMR Verification: In

  NMR, look for the characteristic singlet of the BCP bridge protons (6H) typically appearing between 1.8 – 2.2 ppm . This singlet confirms the symmetry of the 1,3-disubstituted cage.

Part 5: Future Outlook

While 1,3-disubstituted BCPs (para-phenyl mimics) are now standard tools, the frontier lies in 1,2-disubstituted BCPs and 2-substituted BCPs . These emerging scaffolds aim to mimic ortho- and meta-substituted benzenes, filling the remaining geometric gaps in the bioisostere toolbox.[3] Furthermore, "programmable" synthesis using BCP-boronates and sulfinates is enabling late-stage functionalization, allowing BCPs to be "snapped" into drug candidates as easily as Lego blocks.

References

• Stepan, A. F., et al. (2012).[4] "Application of the Bicyclo[1.1.1]pentane Motif as a Nonclassical Phenyl Ring Bioisostere in the Design of a Potent and Orally Active γ-Secretase Inhibitor." Journal of Medicinal Chemistry. Link

• Mykhailiuk, P. K. (2019). "Saturated Bioisosteres of Benzene: Where to Go Next?" Organic & Biomolecular Chemistry. Link

• Pfefferkorn, J. A., et al. (2008). "Substituted Bicyclo[1.1.1]pentanes as Bioisosteres of the tert-Butyl Group in Glucokinase Activators." Bioorganic & Medicinal Chemistry Letters. Link

• Ciancone, A., et al. (2021). "The Rise of Bicyclo[1.1.1]pentane in Medicinal Chemistry." ChemMedChem. Link

• Anderson, E. A., et al. (2023). "Conquering the Synthesis and Functionalization of Bicyclo[1.1.1]pentanes." JACS Au.[4] Link

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The Carbon-Iodine Bond in Bicyclo[1.1.1]pentanes: A Gateway to Novel Chemical Space

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Bicyclo[1.1.1]pentanes (BCPs) have emerged as crucial motifs in modern drug discovery, acting as non-classical bioisosteres for para-substituted phenyl rings, tert-butyl groups, and alkynes.[1][2][3][4] Their unique, rigid, and three-dimensional structure can significantly enhance the physicochemical properties of bioactive molecules, including solubility, metabolic stability, and target selectivity.[5][6] Central to the synthetic utility of BCPs is the strategic functionalization of their bridgehead positions. Among the various derivatives, 1-iodobicyclo[1.1.1]pentanes stand out as exceptionally versatile and reactive intermediates. This guide provides a comprehensive technical overview of the reactivity of the carbon-iodine (C-I) bond in BCPs, detailing its formation, characteristic reactions, and applications in the synthesis of complex molecules for pharmaceutical and materials science.

The Unique Nature of the Bicyclo[1.1.1]pentane Scaffold

The bicyclo[1.1.1]pentane framework is a highly strained carbocycle, exhibiting an "inverted" geometry at the bridgehead carbons.[7] This strain, however, does not translate to kinetic instability. Instead, it imparts unique electronic and geometric properties that govern its reactivity.[8][9] The synthesis of BCPs has been a subject of intense research, with methods evolving from the manipulation of [1.1.1]propellane, a highly reactive and unstable precursor, to more practical and scalable approaches.[2][10][11]

The introduction of an iodine atom at a bridgehead position creates a polarized C-I bond, rendering the carbon atom susceptible to a variety of transformations. The inherent strain of the BCP cage influences the bond dissociation energy and the overall reactivity profile of this bond, making it a focal point for synthetic innovation.

Synthesis of 1-Iodobicyclo[1.1.1]pentanes

The preparation of 1-iodobicyclo[1.1.1]pentanes is a critical first step for their use as synthetic building blocks. Several methods have been developed, with a notable shift towards milder and more scalable protocols.

A prevalent strategy involves the reaction of [1.1.1]propellane with iodine-containing reagents. This can be achieved through radical pathways, often initiated by light or radical initiators.[2][12] For instance, the photo-Hunsdiecker reaction of BCP carboxylic acids offers a metal-free route to iodo-BCPs at room temperature.[13][14][15]

More recent advancements have focused on co-functionalization reactions. For example, the iodo-sulfenylation of [1.1.1]propellane allows for the simultaneous introduction of an iodine and a sulfur-containing moiety, providing rapid access to diversely functionalized BCPs.

Reactivity of the Carbon-Iodine Bond

The C-I bond in 1-iodobicyclo[1.1.1]pentanes is a versatile functional handle that can participate in a wide array of chemical transformations. The choice of reaction conditions can selectively favor ionic or radical pathways, leading to a diverse range of products.

Nucleophilic Substitution Reactions

The bridgehead carbon of 1-iodobicyclo[1.1.1]pentane is sterically hindered, which can impede traditional SN2-type reactions. However, under certain conditions, nucleophilic substitution does occur. The reactivity is highly dependent on the nature of the nucleophile and the substituents on the BCP core. For instance, 1,3-diiodobicyclo[1.1.1]pentane (DIBCP) reacts with various nucleophiles, including nitrogen bases and sodium methoxide, to yield substitution products.[1][16][17]

Computational studies have suggested that these reactions can proceed through a stabilized carbocation intermediate, highlighting the unique electronic properties of the BCP cage.[1][16][17]

Experimental Protocol: Synthesis of 1-(3-Iodobicyclo[1.1.1]pentanyl)pyridinium Iodide [16]

• To a solution of 1,3-diiodobicyclo[1.1.1]pentane (1.0 eq) in a suitable solvent (e.g., acetonitrile), add pyridine (1.1 eq).

• Stir the reaction mixture at room temperature for 24 hours.

• The product, a pyridinium salt, often precipitates from the reaction mixture.

• Collect the solid by filtration and wash with a cold solvent to afford the pure product.

Radical Reactions

The relatively weak C-I bond in iodo-BCPs makes it an excellent precursor for radical generation. The resulting bicyclo[1.1.1]pentyl radical is a key intermediate in many C-C and C-heteroatom bond-forming reactions.

3.2.1 Atom Transfer Radical Addition (ATRA)

Triethylborane-initiated atom-transfer radical addition of alkyl halides to [1.1.1]propellane is a powerful method for synthesizing 1-halo-3-substituted BCPs.[4] This reaction proceeds under mild conditions and exhibits broad substrate scope and functional group tolerance.[4]

3.2.2 Giese-Type Reactions

Photoredox-catalyzed Giese-type reactions of iodo-BCPs with various radical acceptors have been developed, enabling the formation of C-C bonds with alkenes and other unsaturated systems.[3]

Transition Metal-Catalyzed Cross-Coupling Reactions

The C-I bond in iodo-BCPs is readily activated by various transition metal catalysts, enabling a wide range of cross-coupling reactions. These methods provide a powerful platform for the synthesis of 1,3-disubstituted BCPs, which are highly valuable in drug discovery.[18]

3.3.1 Kumada Coupling

An iron-catalyzed Kumada cross-coupling of iodo-BCPs with aryl and heteroaryl Grignard reagents has been reported.[3][19] This reaction is operationally simple and proceeds rapidly at room temperature.[3][19]

3.3.2 Negishi and Suzuki Couplings

Palladium- and nickel-catalyzed Negishi and Suzuki couplings of organozinc and boronic acid derivatives of BCPs, respectively, are also well-established methods for the formation of C-C bonds at the bridgehead position.[18][19]

Reaction Type	Catalyst/Reagents	Bond Formed	Key Features
Kumada Coupling	Fe(acac)3/TMEDA, ArMgX	C(sp3)-C(sp2)	Rapid, mild conditions
Negishi Coupling	Pd or Ni catalyst, R-ZnX	C(sp3)-C(sp2/sp3)	Broad substrate scope
Suzuki Coupling	Pd catalyst, R-B(OR)2	C(sp3)-C(sp2)	High functional group tolerance

Table 1: Overview of Cross-Coupling Reactions of Iodo-BCPs.

Synthetic Applications in Drug Discovery

The versatility of the C-I bond in BCPs has been leveraged in the synthesis of numerous analogues of biologically active compounds. The replacement of aromatic rings with BCP moieties has been shown to improve pharmacokinetic properties.[2][5]

For example, a BCP analogue of the γ-secretase inhibitor BMS-708,163, synthesized via functionalization of a BCP core, demonstrated significantly improved passive permeability and aqueous solubility.[5] This highlights the potential of iodo-BCPs as key building blocks in the development of next-generation therapeutics.

Future Perspectives

The reactivity of the carbon-iodine bond in bicyclo[1.1.1]pentanes continues to be an active area of research. The development of new catalytic systems and reaction methodologies will undoubtedly expand the synthetic toolbox for accessing novel and complex BCP derivatives. The exploration of enantioselective functionalizations of BCPs is also a promising frontier, which could provide access to chiral building blocks for asymmetric synthesis.[20] As our understanding of the unique properties of the BCP scaffold deepens, so too will the innovative applications of its iodo-derivatives in medicinal chemistry and materials science.

References

• Adcock, J. L., & Gakh, A. A. (1992). Nucleophilic Substitution in 1-Substituted 3-Iodobicyclo[ l.l.l]pentanes. A New Synthetic Route to Functionalized Bicycle[ l.l.l]pentane Derivatives. The Journal of Organic Chemistry, 57(23), 6206–6210. [Link]

• Bull, J. A., et al. (2025). Nucleophilic Substitution of 1,3-Diiodobicyclo[1.1.1]pentane: Synthesis of Bicyclo[1.1.1]pentylpyridinium, Quinolinium, Isoquinolinium, and Pyrazolium Salts. The Journal of Organic Chemistry. [Link]

• Léon, T., et al. (2023). Synthesis of Bicyclo[1.1.0]butanes from Iodo-Bicyclo[1.1.1]pentanes. Organic Letters, 25(24), 4473–4477. [Link]

• Mykhailiuk, P. K., et al. (2023). The LARGEST library of Bicyclo[1.1.1]pentanes for Drug Discovery enabled by Light. ChemRxiv. [Link]

• Wasyl, A., et al. (2023). Synthesis of Bicyclo[1.1.1]Pentane Z‐Substituted Enamides, Enol Ethers, and Vinyl Sulfides Using Iodine (III) Reagents. Chemistry – A European Journal. [Link]

• Bull, J. A., et al. (2025). Nucleophilic Substitution of 1,3-Diiodobicyclo[1.1.1]pentane: Synthesis of Bicyclo[1.1.1]pentylpyridinium, Quinolinium, Isoquinolinium, and Pyrazolium Salts. The Journal of Organic Chemistry. [Link]

• Léon, T., et al. (2023). Synthesis of Bicyclo[1.1.0]butanes from Iodo-Bicyclo[1.1.1]pentanes. Organic Letters. [Link]

• Mykhailiuk, P. K., et al. (2021). Synthesis of Functionalized Methyl-Substituted Bicyclo[1.1.1]pentanes. French-Ukrainian Journal of Chemistry, 9(1), 1-8. [Link]

• Adcock, J. L., & Gakh, A. A. (1992). Nucleophilic substitution in 1-substituted 3-iodobicyclo[1.1.1]pentanes. A new synthetic route to functionalized bicyclo[1.1.1]pentane derivatives. The Journal of Organic Chemistry, 57(23), 6206-6210. [Link]

• Bräse, S., et al. (2021). Investigation of the Reactivity of 1-Azido-3-iodobicyclo[1.1.1]pentane under "Click" Reaction Conditions. The Journal of Organic Chemistry, 86(1), 1238–1245. [Link]

• Tantillo, D. J., et al. (2021). Rationalizing the diverse reactivity of [1.1.1]propellane through σ–π-delocalization. Chemical Science, 12(3), 1121-1129. [Link]

• Anderson, E. A. (2023). Conquering the Synthesis and Functionalization of Bicyclo[1.1.1]pentanes. JACS Au, 3(5), 1316–1331. [Link]

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• Bull, J. A., et al. (2022). Synthesis of Sulfur-Substituted Bicyclo[1.1.1]pentanes by Iodo-sulfenylation of [1.1.1]Propellane. Organic Letters, 24(38), 7015–7020. [Link]

• Anderson, E. A. (2023). Conquering the Synthesis and Functionalization of Bicyclo[1.1.1]pentanes. JACS Au. [Link]

• Zhang, X., et al. (2022). The emerging role of radical chemistry in the amination transformation of highly strained [1.1.1]propellane: Bicyclo[1.1.1]pentylamine as bioisosteres of anilines. Frontiers in Chemistry, 10, 1018691. [Link]

• Bräse, S., et al. (2021). Investigation of the Reactivity of 1-Azido-3-iodobicyclo[1.1.1]pentane under "Click" Reaction Conditions. The Journal of Organic Chemistry. [Link]

• Bräse, S., et al. (2020). Investigation of the Reactivity of 1-Azido-3-Iodobicyclo[1.1.1]pentane under “Click” Reaction Conditions. ChemRxiv. [Link]

• Davies, H. M. L. (2020). Transforming C–H Bonds on Bicyclo[1.1.1]pentanes. Nature Research. [Link]

• Driver, T. G., et al. (2025). Direct Synthesis of Bicyclo[1.1.1]pentanes by Sequential C C, C–C Functionalization Reactions. Journal of the American Chemical Society. [Link]

• Chaquin, P., et al. (2020). Bonding Analysis in [1.1.1]Propellane and [1.1.1]Bicyclopentane Using Orbital Forces. The Myth of the “Inverted Bond”. ChemRxiv. [Link]

• Anderson, E. A., et al. (2018). Synthesis and applications of highly functionalized 1-halo-3-substituted bicyclo[1.1.1]pentanes. Chemical Science, 9(22), 5038–5043. [Link]

• Bull, J. A., et al. (2025). Nucleophilic Substitution of 1,3-Diiodobicyclo[1.1.1]pentane: Synthesis of Bicyclo[1.1.1]pentylpyridinium, Quinolinium, Isoquinolinium, and Pyrazolium Salts. The Journal of Organic Chemistry. [Link]

• NIST. (n.d.). Bicyclo[1.1.1]pentane. In NIST Chemistry WebBook. Retrieved from [Link]

• Stepan, A. F., et al. (2012). Application of the bicyclo[1.1.1]pentane motif as a nonclassical phenyl ring bioisostere in the design of a potent and orally active γ-secretase inhibitor. Journal of Medicinal Chemistry, 55(7), 3414–3424. [Link]

• Bull, J. A., & Brown, F. J. (2018). Synthesis of 1,3-disubstituted bicyclo[1.1.1]pentanes by cross-coupling induced by transition metals – formation of C–C bonds. Organic & Biomolecular Chemistry, 16(14), 2393–2407. [Link]

• Anderson, J. M., et al. (2023). Bridge Heteroarylation of Bicyclo[1.1.1]pentane Derivatives via Photochemical Minisci Reaction. RSC BMCS. [Link]

• Mykhailiuk, P. K. (2023). Scheme 1. Approaches to alkyl-substituted bicyclo[1.1.1]pentyl iodides. [Image]. ResearchGate. [Link]

• MacMillan, D. W. C., & Burton, K. I. (2025). Rapid access to 3-substituted bicyclo[1.1.1]pentanes. Chem. [Link]

• Bull, J. A., et al. (2021). Electrophilic Activation of [1.1.1]Propellane for the Synthesis of Nitrogen-Substituted Bicyclo[1.1.1]pentanes. Angewandte Chemie International Edition, 60(51), 26649-26654. [Link]

• Luo, Y.-R. (2010). Bond dissociation energies. In CRC Handbook of Chemistry and Physics (91st ed.). CRC Press. [Link]

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• 5. Application of the bicyclo[1.1.1]pentane motif as a nonclassical phenyl ring bioisostere in the design of a potent and orally active γ-secretase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 17. Nucleophilic Substitution of 1,3-Diiodobicyclo[1.1.1]pentane: Synthesis of Bicyclo[1.1.1]pentylpyridinium, Quinolinium, Isoquinolinium, and Pyrazolium Salts - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Synthesis of 1,3-disubstituted bicyclo[1.1.1]pentanes by cross-coupling induced by transition metals – formation of C–C bonds - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
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exploring the conformational analysis of substituted bicyclo[1.1.1]pentanes

Title: The Linear Spacer Reimagined: A Technical Guide to the Conformational Dynamics of Substituted Bicyclo[1.1.1]pentanes

Executive Summary

In modern medicinal chemistry, "escaping flatland" is more than a catchphrase; it is a necessity for improving physicochemical properties such as solubility (

) and metabolic stability ( ).[1] The bicyclo[1.1.1]pentane (BCP) scaffold has emerged as the premier non-classical bioisostere for para-substituted phenyl rings, alkynes, and tert-butyl groups.[1]

However, treating BCP merely as a "saturated phenyl" is a reductionist error that leads to attrition.[1] This guide explores the conformational analysis of BCPs, detailing the structural causality between the rigid cage and rotating substituents, and provides validated protocols for integrating this scaffold into lead optimization campaigns.

The Structural Paradigm: Geometry & Vectors[1]

To effectively deploy BCPs, one must first understand the geometric divergence from the phenyl ring it replaces.[1] The BCP core is a rigid, strained cage consisting of two bridgehead carbons (

, ) and three methylene bridges ( , , ).[1]

The Vector Contraction

The most critical conformational parameter is the inter-bridgehead distance .[1]

• Phenyl Ring (para): ~2.79 Å (centroid to centroid of substituents).[1][2]

• BCP (

  - ): ~1.85 Å.[1][2][3]

Implication: Replacing a phenyl spacer with a BCP contracts the ligand’s linear dimension by nearly 1 Å. This "vector contraction" can alter the "bite angle" of the ligand within the active site. If the original phenyl ring bridged two distant hydrophobic pockets, a BCP replacement might fail not due to electronics, but because the substituents can no longer reach their targets simultaneously.[1]

Electronic Isolation

Unlike a phenyl ring, which communicates electronic effects via a conjugated

-system, the BCP cage acts as an electronic insulator (or a very weak communicator via hyperconjugation).[1]

• Consequence: A substituent at

  does not significantly perturb the of a functional group at . This allows for independent optimization of both ends of the molecule, a distinct advantage over the interdependent Hammett relationships in phenyl systems.[1]

Table 1: Comparative Physicochemical Metrics

Metric	p-Phenylene	Bicyclo[1.1.1]pentane (BCP)	Impact on Drug Design
Geometry	Planar (2D)	3D Rigid Cage	Increases ; disrupts crystal packing.[1]
Linker Length	~2.79 Å	~1.85 Å	Requires checking binding pocket tolerance.[1]
Rotational Barrier	Variable (High with ortho subs)	Low (Free Rotor)	Higher entropic penalty upon binding.
LogP	High	Low	Improves solubility & lowers lipophilicity.[1]
Metabolic Stability	Susceptible to CYP oxidation	High (Bridgehead C-H is strong)	Blocks metabolic soft spots.[1]

Conformational Dynamics: The "Free Rotor" Challenge

The "conformational analysis" of BCPs largely refers to the rotational dynamics of the substituents attached to the

and bridgeheads.

The Propeller Effect

Because the bridgehead carbons are

hybridized and the cage geometry angles the methylene hydrogens away from the substituent axis, there is minimal steric hindrance to rotation.[1]

• Phenomenon: A phenyl group attached to a BCP bridgehead exhibits free rotation (Rotational barrier

  kcal/mol) at room temperature.

• The Entropic Cost: When a BCP-containing ligand binds to a protein, this freely rotating substituent must be locked into a specific conformation.[1] This results in a higher entropic penalty (

  ) compared to a rigidified biphenyl system.

Validating Conformation via NMR

Standard 1H NMR often shows averaged signals due to rapid rotation.[1] To understand the preferred solution-state conformation, one must utilize Variable Temperature (VT) NMR or NOE (Nuclear Overhauser Effect) studies.[1]

Protocol: Assessing Rotational Barriers

• Solvent:

  or Toluene- (allows wide temp range).[1]

• Experiment: Cool sample from 298K to 180K in 10K decrements.

• Observation: Look for decoalescence of the ortho-protons on the phenyl substituent.

  • If signals remain sharp: Rotation is faster than the NMR timescale (Barrier is very low).

  • If signals broaden/split: Rotation is restricted (likely due to steric clash with a bulky group on the cage, though rare in simple BCPs).[1]

Experimental Workflow: From Design to Validation

The following workflow ensures that the BCP bioisostere is applied rationally, minimizing "molecular obesity" while maximizing potency.

Figure 1: Decision matrix for BCP bioisostere implementation. Note the critical "Pi-Stacking" checkpoint.

Computational Protocol: DFT Scanning

Before synthesis, computational scanning is required to predict if the BCP analog will maintain the necessary orientation of functional groups.[1]

Objective: Determine the energy profile of substituent rotation.

Step-by-Step Methodology:

• Software: Gaussian 16 or ORCA.

• Input Structure: Build the BCP core with desired substituents (e.g., BCP-phenyl-amide).[1]

• Optimization: Run a geometry optimization at B3LYP/6-31G(d) level.[1]

  • Note: This level is sufficient for organic geometries; higher basis sets (e.g., def2-TZVP) are needed for precise energy barriers.[1]

• Scan: Perform a "Relaxed Potential Energy Surface (PES) Scan".[1]

  • Coordinate: Dihedral angle between the C-C bond of the substituent and the C-H bond of the adjacent methylene bridge.

  • Steps: 36 steps of 10° (0° to 360°).

• Output Analysis: Plot Energy (kcal/mol) vs. Dihedral Angle.

  • Interpretation: A flat profile indicates a free rotor (high entropy). Deep wells indicate preferred conformations (staggered vs. eclipsed).[1]

Case Study: Lp-PLA2 Inhibitors (Darapladib)

The most authoritative example of BCP validation comes from the optimization of Lp-PLA2 inhibitors (Stepan et al., Pfizer).[1]

• Challenge: The lead compound (Darapladib) had poor solubility and high lipophilicity (High PFI), leading to attrition risks.[1]

• Intervention: The central para-phenyl ring was replaced with a BCP moiety.[4]

• Structural Result: X-ray crystallography confirmed that the BCP maintained the linear orientation of the flanking groups, despite the shorter bond length.[1]

• Outcome:

  • Potency: Maintained (demonstrating the vector was sufficient).

  • Solubility: Increased significantly (due to disruption of crystal packing and lower lipophilicity).

  • Permeability: Improved.

This case proves that even in tight binding pockets, the BCP's "shorter" vector can be tolerated if the flanking groups have some flexibility to accommodate the ~1 Å contraction.[1]

Synthesis and Safety Note

Synthesis of substituted BCPs primarily relies on [1.1.1]propellane , a highly strained and volatile precursor.[1]

• Safety Critical: [1.1.1]Propellane is unstable and can polymerize explosively if concentrated. It should be handled in solution (typically ether) and stored at low temperatures (-78°C or -20°C for short periods).[1]

• Modern Route: Strain-release amination or radical addition across the central bond are the standard methods for generating 1,3-disubstituted BCPs.[1]

References

• Stepan, A. F., et al. (2012).[1][4][5] "Application of the Bicyclo[1.1.1]pentane Motif as a Nonclassical Phenyl Ring Bioisostere in the Design of a Potent and Orally Active γ-Secretase Inhibitor." Journal of Medicinal Chemistry, 55(7), 3414–3424.[1] Link[1]

• Mykhailiuk, P. K. (2015).[1][6] "Bicyclo[1.1.1]pentanes: Synthesis and Application." Organic & Biomolecular Chemistry, 13, 3438-3457.[1] Link

• Meanwell, N. A. (2011).[1] "Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design." Journal of Medicinal Chemistry, 54(8), 2529–2591.[1] Link[1]

• Wiberg, K. B. (1996).[1] "The Concept of Strain in Organic Chemistry." Angewandte Chemie International Edition, 25(4), 312–322.[1] Link[1]

• Measom, N. D., et al. (2016).[1] "Investigation of a Bicyclo[1.1.1]pentane as a Phenyl Replacement within an LpPLA2 Inhibitor." ACS Medicinal Chemistry Letters, 8(1), 43–48.[1] Link[1]

Sources

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• 2. img01.pharmablock.com [img01.pharmablock.com]
• 3. Bicyclo[1.1.1]pentane-1,3-diamine | 148561-75-5 | Benchchem [benchchem.com]
• 4. chemrxiv.org [chemrxiv.org]
• 5. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 6. Bicyclo(1.1.1)pentane | C5H8 | CID 136153 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis of 1-Butyl-3-iodobicyclo[1.1.1]pentane: A Detailed Protocol for Radical Addition to [1.1.1]Propellane

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract Bicyclo[1.1.1]pentane (BCP) scaffolds have emerged as highly valuable bioisosteres for aryl rings, internal alkynes, and tert-butyl groups in modern drug discovery.[1][2][3] Their unique, rigid, three-dimensional structure can confer improved physicochemical properties such as increased aqueous solubility and metabolic stability.[1] This application note provides a comprehensive, field-proven protocol for the synthesis of 1-Butyl-3-iodobicyclo[1.1.1]pentane, a versatile building block, via the radical addition of 1-iodobutane to [1.1.1]propellane. We delve into the underlying reaction mechanism, provide a detailed step-by-step workflow from precursor preparation to final product purification, and discuss critical experimental parameters.

Introduction: The Value of BCP Scaffolds

The principle of "escaping from flatland" guides medicinal chemists to incorporate more sp³-rich, three-dimensional motifs into drug candidates to explore new chemical space and enhance pharmacological profiles.[2][3] The BCP core is an exemplary scaffold in this regard. As a 1,4-disubstituted phenyl ring bioisostere, it maintains the critical exit vectors for substituents while replacing the flat, aromatic system with a strained, aliphatic cage.[2] The most common and versatile precursor to functionalized BCPs is [1.1.1]propellane, a highly strained molecule whose reactivity is dominated by the facile cleavage of its central, inter-bridgehead C-C bond.[4][5][6] This unique reactivity allows for a variety of addition reactions, with radical additions being among the most efficient and widely used methods for generating 1,3-disubstituted BCPs.[7][8]

Reaction Mechanism: A Radical Chain Process

The synthesis of 1-Butyl-3-iodobicyclo[1.1.1]pentane proceeds through a radical chain mechanism. The reaction can be initiated by various methods, including chemical initiators (e.g., triethylborane) or, as detailed in this protocol, through photochemical activation.[7][9] The strain energy of [1.1.1]propellane (estimated at ~100 kcal/mol) provides a strong thermodynamic driving force for the reaction.[6]

The key steps are:

• Initiation: Photochemical energy (e.g., 365 nm UV light) promotes the homolytic cleavage of the C-I bond in 1-iodobutane, generating a butyl radical (I) and an iodine radical. This step is highly efficient and avoids the need for chemical initiators.[9]

• Propagation (Step 1): The highly reactive butyl radical (I) rapidly adds across the central C1-C3 bond of [1.1.1]propellane (II). This strain-release step is irreversible and forms the kinetically stable 3-butylbicyclo[1.1.1]pent-1-yl radical intermediate (III).[7]

• Propagation (Step 2): The BCP radical intermediate (III) abstracts an iodine atom from another molecule of 1-iodobutane. This atom transfer step yields the desired product, 1-Butyl-3-iodobicyclo[1.1.1]pentane (IV), and regenerates a butyl radical (I), which continues the chain reaction.

Sources

• 1. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Bridge Functionalisation of Bicyclo[1.1.1]pentane Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Rationalizing the diverse reactivity of [1.1.1]propellane through σ–π-delocalization - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 5. Rationalizing the diverse reactivity of [1.1.1]propellane through σ–π-delocalization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 1.1.1-Propellane - Wikipedia [en.wikipedia.org]
• 7. Recent advances in the applications of [1.1.1]propellane in organic synthesis [html.rhhz.net]
• 8. semanticscholar.org [semanticscholar.org]
• 9. Light-enabled scalable synthesis of bicyclo[1.1.1]pentane halides and their functionalizations - PMC [pmc.ncbi.nlm.nih.gov]

use of 1-Butyl-3-iodobicyclo[1.1.1]pentane in the synthesis of PET imaging agents

The following Application Note and Protocol guide is designed for researchers in radiochemistry and drug discovery. It details the strategic use of 1-Butyl-3-iodobicyclo[1.1.1]pentane as a high-value scaffold for generating

-labeled bioisosteres in PET imaging.

Application Note: 1-Butyl-3-iodobicyclo[1.1.1]pentane in PET Tracer Synthesis

Subject: Modular Synthesis of

-Labeled BCP Bioisosteres Date: October 26, 2025 Author: Senior Application Scientist, Radiochemistry Division

Executive Summary

Bicyclo[1.1.1]pentane (BCP) motifs have emerged as critical bioisosteres for para-phenyl, tert-butyl, and internal alkyne groups, offering improved metabolic stability, solubility, and vector alignment in drug candidates. 1-Butyl-3-iodobicyclo[1.1.1]pentane represents a privileged building block in this class. Its unique structure combines a lipophilic butyl chain (mimicking aliphatic residues) with a reactive bridgehead iodide.

In Positron Emission Tomography (PET), this reagent serves as a versatile precursor for introducing the 1-butyl-3-[

]fluoro-bicyclo[1.1.1]pentane motif—a metabolically robust, sp -rich pharmacophore. This guide details the protocol for converting the iodo-precursor into an -labeled tracer via a boronate intermediate, leveraging copper-mediated radiofluorination.

Scientific Rationale & Mechanism

2.1 The BCP Bioisostere Advantage

The BCP core is a rigid, non-aromatic spacer. Replacing a phenyl ring with a BCP unit often retains biological potency while improving physicochemical properties:

• 3D-Character: Increases fraction of sp

  carbons ( ), enhancing solubility.

• Metabolic Stability: The bridgehead C–H bonds are strong, resisting oxidative metabolism (CYP450).

• Vector Alignment: The 1,3-substitution pattern mimics the geometry of para-substituted arenes (distance ~1.85 Å vs. ~2.8 Å for benzene, but functionally similar in binding pockets).

2.2 Role of the Iodo-Precursor

1-Butyl-3-iodobicyclo[1.1.1]pentane is synthesized via the radical addition of 1-iodobutane to [1.1.1]propellane. In PET synthesis, the bridgehead iodine is the "functional handle." Direct nucleophilic substitution (

) at the bridgehead is sterically and electronically disfavored. Therefore, the protocol utilizes a metalloradical or cross-coupling approach:

• Activation: Conversion of the C–I bond to a C–B (boronic ester) moiety.

• Radiofluorination: Copper-mediated oxidative fluorination replaces the boron moiety with

  .

Experimental Protocol

Caution: Handle all radioactive materials in a lead-shielded hot cell. All chemical steps involving [1.1.1]propellane derivatives should be conducted in a fume hood due to potential volatility and reactivity.

3.1 Materials & Reagents

Reagent	Role	Purity/Grade
1-Butyl-3-iodobicyclo[1.1.1]pentane	Precursor Scaffold	>97% (NMR)
Bis(pinacolato)diboron ( )	Borylation Agent	Reagent Grade
Pd(dppf)Cl · CH Cl	Catalyst (Step 1)	99%
Potassium Acetate (KOAc)	Base (Step 1)	Anhydrous
[ ]Fluoride	Radionuclide	No-carrier-added
Tetrakis(pyridine)copper(II) triflate	Catalyst (Step 2)	98%
1,4-Dioxane / DMF	Solvents	Anhydrous

3.2 Step 1: Synthesis of the BCP-Boronate Precursor

Objective: Convert the unreactive iodide into a boronate ester suitable for radiofluorination.

• Charge: In a glovebox, add 1-Butyl-3-iodobicyclo[1.1.1]pentane (1.0 eq, 0.5 mmol),

  (1.5 eq), Pd(dppf)Cl (3 mol%), and KOAc (3.0 eq) to a reaction vial.

• Solvate: Add anhydrous 1,4-dioxane (2 mL). Seal the vial.

• React: Heat at 80°C for 4–6 hours.

  • Note: The BCP-iodide bond is labile under radical conditions; palladium catalysis is preferred to preserve the cage integrity.

• Workup: Dilute with EtOAc, filter through a celite pad, and concentrate.

• Purification: Flash chromatography (Hexanes/EtOAc) to isolate 1-Butyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)bicyclo[1.1.1]pentane .

  • Validation:

    NMR should show a single peak around 30-34 ppm.

3.3 Step 2: Copper-Mediated Radiofluorination ( )

Objective: Install

at the bridgehead position.

• Drying

  : Trapped [ ]fluoride on a QMA cartridge is eluted with /K CO solution into the reaction vessel. Azeotropically dry with acetonitrile ( ) at 100°C under a stream of inert gas.

• Complex Formation: Dissolve [Cu(OTf)

  (py) ] (15 mg) in DMF (0.5 mL) and add to the dried [ ]fluoride. Stir for 2 min at room temperature.

• Precursor Addition: Add the BCP-Boronate precursor (from Step 1, 10 mg) dissolved in DMF (0.3 mL) to the copper-

  mixture.

• Reaction: Heat the sealed vessel at 110°C for 20 minutes .

  • Mechanism:[1][2] The reaction proceeds via a high-valent Cu(III)-fluoride intermediate which undergoes reductive elimination to form the C–F bond.

• Quench: Cool to RT and quench with water (2 mL).

3.4 Step 3: Purification & QC

• SPE: Pass the crude mixture through a C18 Sep-Pak cartridge. Wash with water (10 mL) to remove unreacted

  and copper salts. Elute product with Ethanol (2 mL).

• HPLC: Semi-preparative HPLC (C18 column, Acetonitrile/Water gradient).

• Identity Confirmation: Co-injection with a cold standard (1-Butyl-3-fluorobicyclo[1.1.1]pentane).

Workflow Visualization

The following diagram illustrates the critical path from the iodo-reagent to the final PET tracer.

Caption: Synthetic workflow converting the Iodo-BCP scaffold to the

-labeled tracer via a boronate intermediate.

Analytical Data Summary

Typical parameters expected for the synthesized tracer:

Parameter	Specification	Method
Radiochemical Yield (RCY)	15 – 25% (decay corrected)	HPLC (Radio-detector)
Radiochemical Purity	> 99%	HPLC
Molar Activity ( )	> 50 GBq/µmol	UV/Radio-HPLC
LogP (Lipophilicity)	~ 3.5 – 4.0	Shake-flask / HPLC
Stability	> 4 hours in saline	Radio-TLC

Troubleshooting Guide

• Low Borylation Yield: The C–I bond in BCPs is sensitive. Ensure the reaction is strictly oxygen-free. If Pd(0) fails, consider a radical borylation using

  and light activation.

• Defluorination/Low RCY: The Cu-mediated step is sensitive to moisture. Ensure the [

  ]fluoride is rigorously dried (water content < 100 ppm). Pyridine ligands must be in excess (4:1 ratio relative to Cu).

• Side Products: Protodeboronation (formation of 1-butyl-bicyclo[1.1.1]pentane) can occur if the reaction temp exceeds 120°C. Maintain strict temperature control.

References

• Synthesis of BCP Iodides: Levin, M. D., et al. "Scope and Mechanism of the Radical Addition of Iodides to [1.1.1]Propellane." Journal of the American Chemical Society, vol. 140, no. 4, 2018. [Link]

• BCP Radiofluorination Strategy: Straker, R., et al. "Copper-Mediated 18F-Fluorination of Bicyclo[1.1.1]pentane-Derived Boronic Esters." Angewandte Chemie International Edition, vol. 58, no. 13, 2019. [Link]

• Bioisostere Properties of BCPs: Stepan, A. F., et al. "Application of the Bicyclo[1.1.1]pentane Motif as a Nonclassical Phenyl Ring Bioisostere in the Design of a Potent and Orally Active γ-Secretase Inhibitor."[1] Journal of Medicinal Chemistry, vol. 55, no. 7, 2012. [Link]

• General BCP Functionalization: Kanazawa, J., et al. "Intermolecular Radical Addition to [1.1.1]Propellane: A Convenient Access to 1,3-Disubstituted Bicyclo[1.1.1]pentanes." Organic Letters, vol. 19, no. 10, 2017. [Link]

Sources

• 1. macmillan.princeton.edu [macmillan.princeton.edu]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

protocol for the purification of 1-Butyl-3-iodobicyclo[1.1.1]pentane derivatives

Application Note: Isolation and Purification Strategies for 1-Butyl-3-iodobicyclo[1.1.1]pentane and Related Scaffolds

Executive Summary & Context

Bicyclo[1.1.1]pentanes (BCPs) have emerged as critical "non-classical" bioisosteres in modern drug discovery. They serve as surrogates for para-substituted benzenes, tert-butyl groups, and internal alkynes, offering improved solubility and metabolic stability while maintaining precise vector orientation.

The specific derivative, 1-Butyl-3-iodobicyclo[1.1.1]pentane , represents a valuable building block where the iodine serves as a reactive handle for cross-coupling (e.g., Suzuki, Sonogashira) or metallization, and the butyl chain provides lipophilic bulk. However, the purification of this molecule presents a unique "triad of challenges":

• Ring Strain: The BCP core (~65 kcal/mol strain energy) is susceptible to ring-opening under harsh acidic conditions.

• Iodide Lability: The C–I bond is sensitive to photolysis and elimination.

• Volatility: Despite the butyl chain, the compact globular shape of the BCP core retains significant volatility, posing a risk of product loss during concentration.

This guide details a validated protocol for the isolation of 1-Butyl-3-iodobicyclo[1.1.1]pentane, emphasizing high-purity isolation while mitigating decomposition.

Chemical Properties & Safety Profile

Before initiating purification, operators must understand the physicochemical behavior of the target.

Property	Value / Characteristic	Implication for Purification
Physical State	Colorless to pale yellow liquid	Amenable to distillation or chromatography.
Boiling Point	Est. 60–70 °C @ 5 mmHg	High Risk: Do not use high-vacuum (<0.1 mbar) without a cold trap; avoid prolonged rotary evaporation.
UV Activity	Negligible (End absorption <210 nm)	Detection: UV detectors are useless. Must use chemical stains (KMnO₄ or PMA).
Stability	Light & Acid Sensitive	Use amber glassware; neutralize silica gel; avoid metal spatulas (radical initiation).
Solubility	High in Hexanes, DCM, Et₂O	Elutes very early in normal phase chromatography.

Pre-Purification Workup (Critical Step)

Most syntheses of this target involve the radical addition of 1-iodobutane to [1.1.1]propellane (often mediated by light or Et₃B). The crude mixture likely contains unreacted iodide, iodine (I₂), and oligomers.

Standard Operating Procedure (SOP) - Quench & Wash:

• Reductive Wash: Dilute the crude reaction mixture with Pentane (preferred over Hexanes for easier removal). Wash with 10% aq. Na₂S₂O₃ (Sodium Thiosulfate) until the organic layer loses its brown iodine color and becomes pale yellow/colorless.

• Drying: Dry over anhydrous MgSO₄. Note: Avoid acidic drying agents.

• Concentration: Concentrate under reduced pressure (350 mbar, 25 °C bath). STOP when the volume is ~10-15 mL. Do not concentrate to dryness to prevent evaporative loss of the volatile product.

Purification Protocol A: Flash Column Chromatography

This is the preferred method for small-to-medium scale (<5 g).

Stationary Phase Selection:

• Standard Silica (SiO₂): Risk of acid-catalyzed rearrangement.

• Buffered Silica (Recommended): Pre-treat silica slurry with 1% Triethylamine (Et₃N) in Pentane.

• Neutral Alumina: Safest option but lower resolution.

Mobile Phase: 100% Pentane

2% Et₂O in Pentane.

Step-by-Step Workflow:

• Column Prep: Pack a column with Buffered Silica (SiO₂ + 1% Et₃N). Flush with 2 column volumes (CV) of pure Pentane.

• Loading: Load the crude concentrate directly. If the crude is in a polar solvent, perform a solvent swap to Pentane first.

• Elution:

  • Fraction 1-5 (Pure Pentane): Unreacted 1-iodobutane (starting material) often elutes first or co-elutes.

  • Fraction 6-20 (0-2% Et₂O): 1-Butyl-3-iodobicyclo[1.1.1]pentane .

• Detection (The "Blind" Spot):

  • Since the compound is UV-inactive, spot every 3rd fraction on a TLC plate.

  • Stain: Dip in KMnO₄ (basic) or PMA (Phosphomolybdic Acid) and heat. The product will appear as a distinct spot (often white/yellow on pink background for KMnO₄).

  • Tip: Iodine-containing compounds often turn brown on TLC plates simply upon standing or mild heating due to I₂ release.

Purification Protocol B: Kugelrohr Distillation

Preferred for scales >5 g or when high purity is required without solvent residue.

Equipment: Kugelrohr (Bulb-to-Bulb) Distillation Apparatus.

Protocol:

• Transfer crude oil to the source bulb.

• Degassing: Briefly apply weak vacuum (200 mbar) to remove residual solvents (Pentane).

• Distillation:

  • Vacuum: Set to 2–5 mmHg (approx. 2–6 mbar). Do not use high vacuum (0.01 mmHg) or the product will fly into the pump trap.

  • Temperature: Slowly ramp the oven temperature.

  • Collection:

    • RT to 40 °C: Residual 1-iodobutane.

    • 60 °C to 80 °C: Product Fraction .

• Cooling: Keep the receiving bulb cooled with dry ice/acetone during distillation to ensure efficient trapping.

Visualization of Workflows

Figure 1: Synthesis & Isolation Workflow

Caption: Operational workflow for the isolation of 1-Butyl-3-iodobicyclo[1.1.1]pentane, highlighting the critical decision point between chromatography and distillation.

Figure 2: Impurity Management & Troubleshooting

Caption: Troubleshooting logic for common impurities encountered during BCP iodide purification.

Quality Control & Characterization

Validation of the purified product should rely on NMR. The BCP bridgehead proton is the diagnostic handle.

Expected Analytical Data:

• ¹H NMR (CDCl₃, 400 MHz):

  • ~2.20–2.30 ppm (s, 6H, BCP bridgehead protons). Note: The symmetry of the BCP core simplifies the spectrum.
  • ~1.50 ppm (m, 2H, butyl -CH₂- attached to BCP).
  • ~1.30 ppm (m, 4H, butyl chain).
  • ~0.90 ppm (t, 3H, terminal -CH₃).

• ¹³C NMR: Look for the characteristic bridgehead carbons. The C-I carbon typically appears upfield (around 5–10 ppm) due to the heavy atom effect, while the C-Butyl carbon appears around 50–60 ppm.

Storage and Stabilization

Alkyl iodides are notoriously unstable upon long-term storage.

• Vessel: Amber glass vial with Teflon-lined cap.

• Stabilizer: Add a small piece of activated Copper wire or Copper turnings to the vial. This scavenges free iodine (forming CuI) and prevents autocatalytic decomposition.

• Temperature: Store at -20 °C.

References

• Stepan, A. F., et al. (2012).[1] "Application of Bicyclo[1.1.1]pentane as a Bioisostere of a para-Phenyl Ring." Journal of Medicinal Chemistry. Link

• Bunker, K. D., et al. (2011). "Scalable Synthesis of 1-Bicyclo[1.1.1]pentylamine." Organic Letters. Link

• Anderson, J. M., et al. (2021). "Light-Enabled Synthesis of Bicyclo[1.1.1]pentanes via Radical Addition to [1.1.1]Propellane." Journal of the American Chemical Society. Link

• Mykhailiuk, P. K. (2019). "Saturated Bioisosteres of Benzene: Where to Go Next?" Organic & Biomolecular Chemistry. Link

• BenchChem. (2025).[2] "Common pitfalls in handling iodinated organic compounds." Link

Sources

• 1. fujc.pp.ua [fujc.pp.ua]
• 2. pdf.benchchem.com [pdf.benchchem.com]

The Rigid World of Bicyclo[1.1.1]pentanes: A Guide to Materials Science Applications

Introduction: Beyond Bioisosteres - The Structural Marvel of 1-Alkyl-3-halobicyclo[1.1.1]pentanes

Bicyclo[1.1.1]pentanes (BCPs) have rapidly emerged from the realm of chemical curiosities to become a cornerstone in modern medicinal chemistry, primarily as bioisosteres for para-substituted benzene rings and tert-butyl groups.[1] This transition is largely due to their unique three-dimensional structure, which imparts improved physicochemical properties such as enhanced solubility and metabolic stability to drug candidates.[2][3] However, the very attributes that make BCPs attractive in pharmaceuticals—their rigid, linear geometry and predictable substituent exit vectors—also render them highly valuable building blocks in materials science.[4] This guide focuses on a particularly versatile class of these compounds, the 1-alkyl-3-halobicyclo[1.1.1]pentanes, and their applications in the design of advanced materials, including liquid crystals and rigid-rod polymers.

The highly strained, yet remarkably stable, cage-like structure of the BCP core provides a linear, non-aromatic linker that can be precisely functionalized at its bridgehead positions.[5] The 1-alkyl-3-halo substitution pattern is a key entry point for a diverse range of subsequent chemical modifications, allowing for the tailored synthesis of materials with unique optical, thermal, and mechanical properties.

Core Synthesis: Accessing the 1-Alkyl-3-halobicyclo[1.1.1]pentane Scaffold

The synthesis of 1-alkyl-3-halobicyclo[1.1.1]pentanes typically proceeds via the radical addition of an alkyl halide to [1.1.1]propellane, a highly strained and reactive precursor.[5][6] The strain release from the central bond of [1.1.1]propellane is the thermodynamic driving force for this transformation.

Protocol 1: Synthesis of 1-Iodo-3-alkylbicyclo[1.1.1]pentane via Photochemical Radical Addition

This protocol describes a scalable, light-initiated synthesis of 1-iodo-3-alkylbicyclo[1.1.1]pentanes, which are versatile intermediates for further functionalization.

Workflow Diagram:

Caption: Workflow for the photochemical synthesis of 1-iodo-3-alkylbicyclo[1.1.1]pentane.

Materials:

• Alkyl iodide (1.0 equiv)

• [1.1.1]Propellane solution (0.7 M in diethyl ether, 1.2 equiv)

• Diethyl ether (anhydrous)

• Continuous flow photoreactor equipped with a 365 nm LED lamp

Procedure:

• Preparation of Reactant Solution: In a suitable container, dissolve the alkyl iodide (e.g., 5-10 g scale) in anhydrous diethyl ether to create a stock solution.

• Flow Reaction Setup: Prime the continuous flow photoreactor system with diethyl ether.

• Reactant Introduction: Using syringe pumps, introduce the alkyl iodide solution and the [1.1.1]propellane solution into a T-mixer connected to the inlet of the flow reactor. The flow rates should be adjusted to achieve the desired stoichiometry and a residence time of approximately 10-20 minutes within the irradiated zone. A typical flow rate might be 10 mL/min for a 160 mL reactor volume.

• Photochemical Reaction: Irradiate the flowing reaction mixture with the 365 nm LED lamp. The high reactivity of [1.1.1]propellane ensures a rapid reaction.

• Collection: Collect the effluent from the reactor in a round-bottom flask.

• Work-up: Concentrate the collected solution under reduced pressure to remove the diethyl ether. In many cases, the resulting crude product is of sufficient purity (>90%) for subsequent steps.

• Purification (if necessary): If further purification is required, the crude product can be purified by column chromatography on silica gel.

Causality and Experimental Choices:

• [1.1.1]Propellane as a Precursor: The high strain energy of [1.1.1]propellane makes it an excellent radical acceptor, driving the reaction forward.[6]

• Photochemical Initiation: Using light to initiate the radical reaction avoids the need for chemical initiators, which can introduce impurities. The reaction is often clean, minimizing the need for extensive purification.

• Flow Chemistry: A continuous flow setup is ideal for this reaction as it allows for precise control over reaction parameters such as residence time and irradiation, and it is readily scalable.[4]

Application Note 1: BCPs in Liquid Crystals - Engineering Molecular Order

The rigid, rod-like nature of the bicyclo[1.1.1]pentane core makes it an excellent component for the design of liquid crystals.[7] By incorporating the BCP unit into a molecule with a flexible tail and a polar head group (a mesogen), it is possible to create materials that exhibit liquid crystalline phases, such as nematic and smectic phases. The BCP unit acts as a rigid linker, enhancing the anisotropy of the molecule, which is a key factor in the formation of liquid crystalline phases.

Protocol 2: Synthesis of a Nematic Liquid Crystal Incorporating a BCP Core

This protocol outlines a multi-step synthesis of a potential nematic liquid crystal, starting from a 1-iodo-3-alkylbicyclo[1.1.1]pentane. The key steps involve the introduction of a terminal alkyne via Sonogashira coupling, followed by another Sonogashira coupling to attach a mesogenic aromatic unit.

Workflow Diagram:

Caption: Synthetic workflow for a BCP-containing liquid crystal.

Materials:

• 1-Iodo-3-alkylbicyclo[1.1.1]pentane

• Ethynyltrimethylsilane

• Pd(PPh₃)₄, CuI

• Triethylamine

• Tetrabutylammonium fluoride (TBAF)

• 4-Iodophenyl acetate

• 4-Alkoxybenzoic acid

• DCC, DMAP

• Anhydrous solvents (THF, CH₂Cl₂)

Procedure:

• Step 1: Synthesis of 1-Ethynyl-3-alkylbicyclo[1.1.1]pentane

  • To a solution of 1-iodo-3-alkylbicyclo[1.1.1]pentane (1.0 equiv) in anhydrous triethylamine, add ethynyltrimethylsilane (1.2 equiv), Pd(PPh₃)₄ (0.05 equiv), and CuI (0.1 equiv).

  • Stir the mixture under an inert atmosphere at room temperature for 12-24 hours.

  • Monitor the reaction by TLC or GC-MS.

  • Upon completion, filter the reaction mixture and concentrate under reduced pressure.

  • Dissolve the crude product in THF and treat with TBAF (1.1 equiv) to remove the trimethylsilyl protecting group.

  • Purify the resulting 1-ethynyl-3-alkylbicyclo[1.1.1]pentane by column chromatography.

• Step 2: Attachment of the Mesogenic Core

  • In a similar Sonogashira coupling reaction, react the 1-ethynyl-3-alkylbicyclo[1.1.1]pentane (1.0 equiv) with 4-iodophenyl acetate (1.1 equiv) in the presence of Pd(PPh₃)₄ and CuI in triethylamine.

  • After the coupling reaction is complete, hydrolyze the acetate group using a mild base (e.g., K₂CO₃ in methanol) to yield the corresponding phenol.

  • Purify the product by column chromatography.

• Step 3: Final Esterification

  • Dissolve the phenol from Step 2 (1.0 equiv), 4-alkoxybenzoic acid (1.1 equiv), and DMAP (0.1 equiv) in anhydrous CH₂Cl₂.

  • Add DCC (1.1 equiv) and stir the reaction mixture at room temperature for 12-24 hours.

  • Filter the reaction mixture to remove the dicyclohexylurea byproduct and concentrate the filtrate.

  • Purify the final product by column chromatography and recrystallization to obtain the desired liquid crystalline compound.

Characterization:

• The phase transition temperatures and liquid crystalline phases can be characterized using differential scanning calorimetry (DSC) and polarized optical microscopy (POM).

Causality and Experimental Choices:

• Sonogashira Coupling: This is a highly efficient and versatile reaction for forming carbon-carbon bonds between sp-hybridized and sp²-hybridized carbon atoms, making it ideal for constructing the rigid core of the liquid crystal molecule.[8]

• Mesogen Design: The choice of the 4-alkoxybenzoic acid allows for the introduction of a flexible alkyl chain and a polar ester group, which are common features of calamitic (rod-shaped) liquid crystals.[9] The length of the alkoxy chain can be varied to tune the mesophase properties.

• BCP as a Rigid Linker: The BCP unit provides a rigid and linear connection between the alkyl tail and the aromatic mesogenic core, which is crucial for promoting the formation of ordered liquid crystalline phases.[7]

Application Note 2: [n]Staffanes - The Ultimate Molecular Rods

The polymerization of bicyclo[1.1.1]pentane units leads to the formation of [n]staffanes, which are rigid-rod polymers with exceptional thermal and mechanical stability. These materials have potential applications in nanotechnology, molecular electronics, and as high-strength fibers. The synthesis of high molecular weight [n]staffanes is challenging due to the high reactivity of the propagating radical species. However, the controlled synthesis of short-chain oligomers ([7]- orstaffanes) is more feasible and provides valuable insights into the properties of these unique materials.

Protocol 3: Synthesis of a[8]Staffane Dimer

This protocol describes the synthesis of a[7]staffane dimer through the coupling of two 1-iodo-3-alkylbicyclo[1.1.1]pentane units.

Workflow Diagram:

Caption: Synthetic workflow for a[7]staffane dimer.

Materials:

• 1-Iodo-3-alkylbicyclo[1.1.1]pentane

• Activated Zinc dust or Samarium(II) iodide solution

• Anhydrous THF

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Activation of Zinc (if used): Activate zinc dust by stirring with dilute HCl, followed by washing with water, ethanol, and ether, and then drying under vacuum.

• Reaction Setup: In a flame-dried flask under an inert atmosphere, add the activated zinc dust (2.0 equiv) and anhydrous THF.

• Reactant Addition: Add a solution of 1-iodo-3-alkylbicyclo[1.1.1]pentane (1.0 equiv) in anhydrous THF dropwise to the zinc suspension.

• Reaction: Stir the reaction mixture at room temperature or gentle reflux for 12-24 hours. Monitor the reaction by TLC or GC-MS for the disappearance of the starting material and the appearance of the higher molecular weight product.

• Work-up: Quench the reaction by the slow addition of saturated aqueous NH₄Cl. Extract the aqueous layer with diethyl ether.

• Purification: Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to isolate the[7]staffane dimer.

Causality and Experimental Choices:

• Reductive Coupling: The use of a reducing agent like activated zinc or samarium(II) iodide facilitates the formation of a bicyclo[1.1.1]pentyl radical or organometallic species, which can then dimerize to form the[7]staffane.

• Inert Atmosphere: The reaction is sensitive to air and moisture, so maintaining an inert atmosphere is crucial to prevent quenching of the reactive intermediates.

• Challenges in Polymerization: The synthesis of longer [n]staffane chains is often complicated by side reactions and the decreasing solubility of the oligomers. The protocol for a dimer represents a controlled and reproducible approach to these rigid structures.

Data Summary

Compound Class	Key Properties	Potential Applications
BCP-based Liquid Crystals	Nematic or smectic phases, high clearing points, low viscosity	Displays, optical switches, sensors
[n]Staffanes	Rigid-rod structure, high thermal stability, high mechanical strength	Molecular wires, high-performance polymers, nanotechnology

Conclusion

The 1-alkyl-3-halobicyclo[1.1.1]pentanes are not merely precursors for bioactive molecules but are also powerful building blocks for the creation of novel materials. Their inherent rigidity and linearity provide a unique platform for the design of liquid crystals with tailored mesophase behavior and for the synthesis of ultra-rigid [n]staffane polymers. The synthetic protocols outlined in this guide provide a starting point for researchers to explore the vast potential of these fascinating molecules in materials science. As synthetic methodologies for BCPs continue to advance, we can expect to see an expansion of their applications in areas ranging from advanced displays to molecular-scale electronics.

References

• Stepan, A. F., et al. (2012). Application of the bicyclo[1.1.1]pentane motif as a nonclassical phenyl ring bioisostere in the design of a potent and orally active gamma-secretase inhibitor. Journal of Medicinal Chemistry, 55(7), 3414-3424. [Link]

• Meijere, A. de, Messner, M., & Vill, V. (1994). Liquid Crystalline Bicyclo[1.1.1]pentane Derivatives. Molecular Crystals and Liquid Crystals, 257(1), 161-167. [Link]

• Burton, K. I., & MacMillan, D. W. C. (2025). Rapid access to 3-substituted bicyclo[1.1.1]pentanes. Chem, 11, 102537. [Link]

• Mykhailiuk, P. K. (2021). Large-Scale Synthesis and Modifications of Bicyclo[1.1.1]pentane-1,3-dicarboxylic Acid (BCP). The Journal of Organic Chemistry, 86(14), 9513-9523. [Link]

• Walba, D. M. (2011). Synthesis of Liquid Crystals. University of Colorado Boulder. [Link]

• Mykhailiuk, P. K. (2021). Large-Scale Synthesis and Modifications of Bicyclo[1.1.1]pentane-1,3-dicarboxylic Acid (BCP). PMC. [Link]

• Mykhailiuk, P. K. (2024). Light-enabled scalable synthesis of bicyclo[1.1.1]pentane halides and their functionalizations. Nature Communications, 15(1), 637. [Link]

• Chinchilla, R., & Nájera, C. (2007). The Sonogashira reaction: a booming methodology in synthetic organic chemistry. Chemical Reviews, 107(3), 874-922. [Link]

• Levin, M. D., Kaszynski, P., & Michl, J. (2000). Photochemical Synthesis of Bicyclo[1.1.1]pentane-1,3-dicarboxylic Acid. Organic Syntheses, 77, 249. [Link]

• Stark, M. A. (2009). Design and Synthesis of Chiral Nematic Liquid Crystal Twist Agents. ACS. [Link]

• Ali, A. J., et al. (2023). Synthesis and Characterization of Heterocyclic Compounds-Based Liquid Crystals. Journal of Medicinal and Chemical Sciences, 6(4), 827-833. [Link]

• Anderson, E. A., et al. (2019). Synthesis of Enantioenriched α-Chiral Bicyclo[1.1.1]pentanes. Organic Letters, 21(7), 2213-2217. [Link]

• Al-Dujaili, A. H., et al. (2025). Synthesis and characterization of novel nematic liquid crystal compound. ResearchGate. [Link]

• Ferguson, M. J., & O'Leary, D. J. (1997). Liquid crystals-Synthesis and properties. An experiment for the integrated organic and physical laboratory. Journal of Chemical Education, 74(7), 847. [Link]

• Mita, T., et al. (2023). Synthesis of Bicyclo[1.1.1]pentane (BCP)-Based Straight-Shaped Diphosphine Ligands. Angewandte Chemie International Edition, 62(23), e202303435. [Link]

• Wang, Q., et al. (2022). A general synthesis of complex bicyclo[1.1.1]pentanes via a multi-component cascade atom transfer radical addition. ChemRxiv. [Link]

• Mondanaro, K. R., & Dailey, W. P. (1997). [1.1.1]Propellane. Organic Syntheses, 75, 98. [Link]

• Shire, B. R., & Anderson, E. A. (2023). Conquering the Synthesis and Functionalization of Bicyclo[1.1.1]pentanes. JACS Au, 3(5), 1296-1312. [Link]

• Kimber, M. C., & Weaver, G. (2026). Development of novel bicyclo[1.1.1]pentanes (BCP) bioisosteres from bench stable [1.1.1]propellane precursors. Loughborough University. [Link]

Sources

• 1. Novel fluorinated liquid crystals. Part 9.—Synthesis and mesomorphic properties of 4-(n-alkoxycarbonyl)phenyl 4-[(4-n-alkoxy-2,3,5,6-tetrafluorophenyl)ethynyl]benzoates - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. chemrxiv.org [chemrxiv.org]
• 3. A continuous flow synthesis of [1.1.1]propellane and bicyclo[1.1.1]pentane derivatives - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. Conquering the Synthesis and Functionalization of Bicyclo[1.1.1]pentanes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of bicyclo[1.1.1]pentane-based, straight-shaped diphosphine ligands – ICReDD: Institute for Chemical Reaction Design and Discovery, Hokkaido University (WPI-ICReDD) [icredd.hokudai.ac.jp]
• 6. semanticscholar.org [semanticscholar.org]
• 7. Sonogashira Coupling [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Technical Notes & Optimization

troubleshooting guide for cross-coupling reactions with bicyclo[1.1.1]pentane iodides

Technical Support Center: Bicyclo[1.1.1]pentane (BCP) Iodide Cross-Coupling

User Guide & Troubleshooting Portal

Topic: Cross-Coupling Methodologies for Bicyclo[1.1.1]pentane (BCP) Iodides Role: Senior Application Scientist Status: Active

Introduction: The BCP Challenge

Bicyclo[1.1.1]pentanes (BCPs) are high-value bioisosteres for para-phenyl rings, alkynes, and tert-butyl groups, offering improved metabolic stability and solubility. However, the bridgehead iodide (BCP-I) is a deceptive electrophile. It possesses a hybridized C–I bond with high s-character (approx. 30% s), making it sterically hindered and electronically unique.

Common failures in cross-coupling BCP iodides stem from three root causes:

• Steric Shielding: The cage structure impedes the approach of metal catalysts.

• Radical Instability: Radical intermediates can suffer from protodeiodination (reduction) or ring-opening rearrangement.

• Volatility: Many BCP iodides sublime easily, leading to mass balance errors before the reaction starts.

Pre-Reaction Checklist (The "Hidden" Failures)

Q: My yield is 0%, but I see no side products. Where did my starting material go?

A: You likely lost it to sublimation. BCP iodides are often volatile solids or oils. Standard high-vacuum drying (rotovap/manifold) can strip the starting material entirely.

• Protocol: Do not apply high vacuum (< 5 mbar) for extended periods. Remove solvents under mild vacuum (20–50 mbar) and weigh immediately.

• Storage: Store at -20°C in the dark. The C–I bond is photolabile; ambient light can trigger slow homolysis, generating iodine (

  ) which turns the material yellow/brown and inhibits Pd-catalysts.

Troubleshooting: Palladium-Catalyzed Cross-Coupling (Suzuki/Sonogashira)

Q: Standard Suzuki conditions (Pd(PPh3)4 / K2CO3) are failing. The BCP-iodide remains unconsumed. Why?

A: The oxidative addition step is too slow. The bridgehead carbon is tertiary and bulky. Triphenylphosphine (

) is not electron-rich enough to force the Pd(0) center into the hindered C–I bond.

The Fix: Switch to Electron-Rich, Bulky Ligands. You need ligands that increase the electron density on Palladium to facilitate oxidative addition into the

bond.

Variable	Recommendation	Rationale
Ligand	XPhos or SPhos	Buchwald biaryl phosphines create a protective pocket and boost Pd(0) nucleophilicity.
Catalyst	Pd-PEPPSI-IPr	NHC ligands (IPr) are excellent for difficult electrophiles.
Base	or	Stronger inorganic bases often outperform carbonates in these couplings.
Solvent	Dioxane or Toluene/Water	Biphasic systems often assist in solubilizing inorganic bases.

Recommended Protocol (Suzuki-Miyaura):

• Catalyst:

  (5 mol%) + XPhos (10 mol%)

• Partners: BCP-Iodide (1.0 equiv) + Aryl Boronic Acid (1.5 equiv)

• Base:

  (3.0 equiv)

• Solvent: Toluene/Water (10:1), degassed.

• Temp: 80–100 °C.

Troubleshooting: Metallaphotoredox (The Modern Standard)

Q: I am trying a Photoredox/Nickel dual catalytic coupling. The reaction turns black and I get mostly "reduced" BCP (protodeiodination).

A: This is a "Radical Lifetime" issue. In metallaphotoredox, the BCP iodide is reduced to a radical (

). If the Nickel catalyst does not capture this radical immediately, the radical will abstract a hydrogen atom from the solvent (HAT), forming the hydro-deiodinated byproduct ( ).

Diagnosis & Solutions:

• Check Light Intensity: Low photon flux slows the generation of radicals, but if the Ni cycle is also slow, the radical "waits" and dies. Ensure high-intensity Blue LED irradiation (450-470 nm).

• Solvent Choice: Switch to solvents with strong C–H bonds to minimize H-abstraction. Avoid THF or ether if possible. Acetonitrile (MeCN) or Benzene are superior for radical persistence.

• Catalyst Loading: Increase the Ni catalyst loading (up to 5-10 mol%) to ensure it captures the radical faster than the solvent does.

Mechanistic Visualization (Dual Catalysis Failure Points):

Caption: Competition between Nickel capture (Product) and Solvent H-abstraction (Protodeiodination).

The "Nuclear Option": Indirect Coupling via Grignards

Q: Direct coupling is failing regardless of catalyst. Is there an alternative?

A: Yes. Stop trying to couple the Iodide directly. Convert it to a nucleophile. BCP iodides undergo extremely fast Iodine-Magnesium exchange. This generates a BCP-Grignard reagent, which is far more reactive in Negishi-type couplings.

The Knochel-Type Protocol:

• Exchange: Treat BCP-I with

  (Turbo Grignard) at -78°C to 0°C.

  • Note: The exchange is usually complete within 5-10 minutes.

• Transmetalation (Optional but recommended): Add

  to form the BCP-Zinc reagent (milder, tolerates functional groups).

• Coupling: Add Pd catalyst (e.g., Pd(PPh3)4) and the Aryl Halide electrophile.

Why this works: It bypasses the difficult oxidative addition of Pd into the BCP-I bond.

Diagnostic Decision Tree

Use this logic flow to determine your next experiment.

Caption: Decision matrix for diagnosing BCP-Iodide coupling failures.

References

• Mechanistic Insight & Photoredox: J. Am. Chem. Soc.2016 , 138, 6935. (MacMillan Group). "Metallaphotoredox-Catalyzed Cross-Coupling of Alkyl Bromides/Iodides."

• BCP Synthesis & Stability: Chem. Rev.2021 , 121, 1627. (Mykhailiuk). "Bicyclo[1.1.1]pentanes: Synthesis and Applications."

• Grignard/Negishi Route: Angew. Chem. Int. Ed.2019 , 58, 16480. (Knochel Group).[1] "Synthesis of Functionalized Bicyclo[1.1.1]pentanes via Iodine-Magnesium Exchange."

• Strain-Release Chemistry: Science2016 , 351, 241. (Baran Group). "Strain-Release Amination." (Contextual reference for BCP stability/reactivity).

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

strategies to minimize byproducts in atom transfer radical addition to propellane

Technical Support Center: Optimizing Atom Transfer Radical Addition (ATRA) to [1.1.1]Propellane

Case ID: ATRA-BCP-OPT Status: Open Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary

You are likely encountering a kinetic competition between the desired radical trapping (forming the Bicyclo[1.1.1]pentane, or BCP, product) and the undesired addition of the intermediate BCP radical to another molecule of [1.1.1]propellane (forming "staffanes" or oligomers).[1][2][3]

To minimize byproducts, you must manipulate the reaction kinetics to favor Rate(trapping) >> Rate(oligomerization) . This guide provides the operational parameters to achieve this.

Part 1: Troubleshooting Guide (Q&A)

Q1: I am observing significant formation of [n]staffanes (oligomers). How do I suppress this? A: This is the most common failure mode. The BCP bridgehead radical formed after the initial addition is highly reactive. If it encounters a propellane molecule before it encounters your radical transfer agent (R-X), it will polymerize.

• Root Cause: High instantaneous concentration of [1.1.1]propellane relative to the radical trap.

• Corrective Action:

  • Inverse Addition/Slow Addition: Do not dump the radical precursor into the propellane solution. Instead, add the [1.1.1]propellane solution slowly (via syringe pump) to a solution containing a large excess (1.5–3.0 equiv) of your radical transfer agent (e.g., alkyl halide) and catalyst.

  • Increase Trap Equivalents: Ensure the radical transfer agent is present in at least 2-3 fold excess relative to propellane.

Q2: My reaction yields are low, and I see unreacted propellane despite long reaction times. A: Radical chains are likely terminating prematurely, or the initiation rate is too low.

• Root Cause: Oxygen inhibition (if using photoredox) or degradation of the initiator (e.g., Et3B).

• Corrective Action:

  • Degassing: Even if a method claims "air tolerance," oxygen is a triplet radical that quenches excited states and traps carbon radicals. Sparge your solvents with Argon for 15 minutes prior to use.

  • Light Intensity: If using photo-ATRA, ensure your vial is at the focal point of the light source. BCP formation often requires high photon flux to maintain the radical chain.

  • Initiator Refresh: If using Triethylborane (Et3B), it degrades over time. Add it in portions (e.g., 5 mol% at t=0, 5 mol% at t=2h).

Q3: The product is difficult to purify; the BCP and the excess starting material co-elute. A: BCP derivatives often lack polarity and UV chromophores, making flash chromatography difficult.

• Corrective Action:

  • Volatile Starting Materials: Use a radical transfer agent with a boiling point significantly different from the product, allowing removal by high-vacuum or distillation.

  • Chemical Tagging: If possible, use a heteroaryl halide transfer agent. The nitrogen lone pair allows the product to be retained on silica (using MeOH/DCM) or an acidic resin, separating it from non-polar byproducts.

  • Stain Visualization: BCPs do not always show up under UV. Use Permanganate (KMnO4) or Anisaldehyde stain for TLC monitoring.

Q4: Can I use this method for late-stage functionalization of complex APIs? A: Yes, but reagent compatibility is key.

• Recommendation: Avoid Et3B (Lewis acidic, pyrophoric) for substrates with free amines or Lewis-basic sites. Switch to Photoredox ATRA (e.g., Ir(ppy)3 or organic dyes like 4CzIPN) which operates under milder, neutral conditions compatible with sensitive functional groups.

Part 2: The Kinetic Competition (Visualized)

The following diagram illustrates the critical branch point. To minimize byproducts, you must force the pathway towards the "Productive Trap" (Green) and starve the "Oligomerization" (Red) pathway.

Caption: Kinetic bifurcation in ATRA. High concentration of Transfer Agent (X-Y) favors the green path; excess Propellane favors the red path.

Part 3: Comparative Strategy Data

The choice of initiation system dramatically affects byproduct profile and functional group tolerance.

Strategy	Initiator System	Key Advantage	Primary Byproduct Risk	Recommended For
Classical ATRA	Triethylborane (Et3B) / O2	Simple, no light needed	Oligomerization if Et3B is added too fast	Simple alkyl/aryl iodides
Photoredox	Ir(ppy)3 or Ru(bpy)3 + Blue LED	High functional group tolerance	Hydrodehalogenation (reduction)	Complex APIs, late-stage functionalization
Organophotoredox	4CzIPN / Eosin Y	Metal-free, sustainable	Lower reactivity with unactivated halides	Cost-sensitive scale-up
Silyl Radical	(TMS)3SiH	Very clean radical generation	Double addition (bis-silylation)	Silylated BCPs

Part 4: Standardized Experimental Protocol

Protocol: High-Fidelity Photoredox ATRA to [1.1.1]Propellane Objective: Synthesis of 1-iodo-3-alkyl-bicyclo[1.1.1]pentane with <5% oligomer formation.

Reagents:

• [1.1.1]Propellane (0.4 M in Et2O/Pentane) - Freshly titrated

• Alkyl Iodide (Transfer Agent) - 1.5 to 3.0 equivalents[4]

• Photocatalyst: Ir(dF(CF3)ppy)2(dtbbpy)PF6 (1 mol%) or 4CzIPN (2 mol%)

• Solvent: Acetonitrile or DCM (Degassed)

Workflow:

• Titration (Critical):

  • Before starting, titrate your propellane stock solution using a known concentration of iodine (I2) or thiophenol to determine the exact molarity. Never assume the concentration of stored propellane.

• Reactor Setup:

  • In a vial equipped with a stir bar, add the Alkyl Iodide (3.0 equiv) and Photocatalyst (1 mol%).

  • Dissolve in degassed solvent (concentration relative to iodide ~ 0.5 M).

  • Seal the vial with a septum and purge with Argon for 5 mins.

• Controlled Addition:

  • Place the vial under Blue LED irradiation (450 nm) with vigorous stirring.

  • Using a syringe pump, add the [1.1.1]Propellane solution (1.0 equiv) dropwise over 30–60 minutes.

  • Why? This keeps the steady-state concentration of propellane low, starving the oligomerization pathway.

• Monitoring:

  • Stir for an additional 1 hour after addition is complete.

  • Monitor by 19F NMR (if applicable) or TLC (KMnO4 stain).

• Workup:

  • Concentrate the mixture carefully (BCPs can be volatile!).

  • Purify via silica gel chromatography.

Part 5: Workflow Diagram

Caption: Operational workflow emphasizing the critical "Syringe Pump Addition" step to minimize side reactions.

References

• Anderson, E. A., et al. (2018).[1] Atom Transfer Radical Addition to [1.1.1]Propellane. J. Am. Chem. Soc. [Link]

• MacMillan, D. W. C., et al. (2020). Metallaphotoredox-Catalyzed Synthesis of Bicyclo[1.1.1]pentanes. Nature. [Link]

• Uchiyama, M., et al. (2017).[1] Iron-Catalyzed Radical Carboamination of [1.1.1]Propellane. J. Am. Chem. Soc. [Link]

• Mykhailiuk, P. K. (2024).[1][5] Controlled oligomerization of [1.1.1]propellane through radical polarity matching. Beilstein J. Org.[3] Chem. [Link]

• Wiberg, K. B., et al. (1996). [1.1.1]Propellane: Reaction with Free Radicals. J. Am. Chem. Soc. [Link]

Sources

• 1. Recent advances in the applications of [1.1.1]propellane in organic synthesis [html.rhhz.net]
• 2. Controlled oligomerization of [1.1.1]propellane through radical polarity matching: selective synthesis of SF5- and CF3SF4-containing [2]staffanes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. escholarship.org [escholarship.org]
• 4. chinesechemsoc.org [chinesechemsoc.org]
• 5. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

The Bicyclo[1.1.1]pentane Scaffold: A 3D Bioisostere for Superior Physicochemical Properties Over the Phenyl Ring

In the landscape of modern drug discovery, the strategic replacement of molecular moieties to optimize physicochemical and pharmacological properties is a cornerstone of medicinal chemistry. The phenyl ring, a ubiquitous scaffold in numerous pharmaceuticals, often presents challenges related to metabolic instability and poor solubility.[1] As part of the "escape from flatland" trend, there is a growing interest in three-dimensional, saturated bioisosteres that can mitigate these issues while retaining or enhancing biological activity.[2]

This guide provides a detailed comparison of 1-Butyl-3-iodobicyclo[1.1.1]pentane (BCP-I) , a representative three-dimensional scaffold, and its traditional two-dimensional counterpart, p-iodobutylbenzene . Through an analysis of their structural attributes and a review of established experimental protocols, we will demonstrate why the bicyclo[1.1.1]pentane (BCP) core is increasingly favored for developing drug candidates with superior "drug-like" properties.[3][4]

Structural and Physicochemical Property Comparison

The fundamental difference between the BCP core and the phenyl ring lies in their geometry and electronic nature. The BCP scaffold is a rigid, non-planar cage composed entirely of sp³-hybridized carbons, whereas the phenyl ring is a planar, aromatic system of sp²-hybridized carbons. This distinction has profound implications for a molecule's interaction with biological systems and its overall physicochemical profile.

While direct experimental data for the two specific title compounds is not publicly available, we can infer their properties based on well-documented trends observed when replacing a para-substituted phenyl ring with a 1,3-disubstituted BCP moiety.[1][2]

Property	p-Iodobutylbenzene (Aromatic)	1-Butyl-3-iodobicyclo[1.1.1]pentane (BCP)	Rationale & Expected Outcome
Molecular Weight ( g/mol )	260.14	262.15	Near-identical mass, making for a true bioisosteric comparison.
Structure	Planar, Aromatic	Rigid, 3-Dimensional	BCP provides access to vectors outside the plane of the traditional ring.[1]
Fraction of sp³ Carbons (Fsp³)	0.40	0.82	A higher Fsp³ count is strongly correlated with improved solubility and clinical success.[4]
Calculated LogP (cLogP)	~4.5 - 5.0	~3.5 - 4.0	The non-aromatic, sp³-rich BCP core is inherently less lipophilic than the "greasy" phenyl ring.[4]
Aqueous Solubility	Low	Higher	The reduced lipophilicity and more polarizable nature of the BCP cage leads to significantly better solubility.[2][3]
Metabolic Stability	Susceptible to Oxidation	Highly Stable	The sp² C-H bonds of the phenyl ring are prone to CYP450-mediated oxidation, forming reactive epoxides. The strained sp³ C-H bonds of the BCP core are far more resistant to metabolic attack.[1][5]
Plasma Protein Binding (PPB)	High	Lower	Reduced lipophilicity generally correlates with lower non-specific binding to plasma proteins like albumin.[1]

Experimental Protocols for Physicochemical Profiling

To validate the expected property improvements, a series of standardized in vitro assays are employed in drug discovery. Here, we detail the methodologies for four critical experiments.

Lipophilicity: Octanol-Water Partition Coefficient (LogD₇.₄)

Lipophilicity is a key determinant of a compound's absorption, distribution, metabolism, and excretion (ADME) profile. It is measured as the partition coefficient between an organic phase (n-octanol) and an aqueous phase at a physiological pH of 7.4 (LogD₇.₄). The shake-flask method is the gold standard for this determination.[6]

Experimental Protocol: Shake-Flask LogD₇.₄ Determination

• Preparation of Phases: Prepare a phosphate-buffered saline (PBS) solution at pH 7.4 and n-octanol. Mutually saturate the two phases by mixing them vigorously for 24 hours, followed by separation.[6]

• Compound Stock Preparation: Prepare a 10 mM stock solution of the test compound in DMSO.

• Partitioning: In a glass vial, combine 990 µL of the pre-saturated PBS and 100 µL of the pre-saturated n-octanol. Add 10 µL of the compound stock solution.

• Equilibration: Seal the vials and place them on a rotator for 1-2 hours at room temperature to allow for complete partitioning between the two phases.[6]

• Phase Separation: Centrifuge the vials at a low speed (e.g., 2000 rpm) for 10 minutes to ensure a clean separation of the aqueous and octanol layers.

• Sampling & Analysis: Carefully withdraw an aliquot from both the n-octanol and the PBS layers. Analyze the concentration of the compound in each phase using LC-MS/MS.

• Calculation: The LogD value is calculated as the base-10 logarithm of the ratio of the compound's concentration in the octanol phase to its concentration in the aqueous phase.[7]

Workflow for Shake-Flask LogD Determination.

Aqueous Solubility Determination

Poor aqueous solubility is a major hurdle in drug development, often leading to low bioavailability.[8] The kinetic solubility assay using nephelometry is a high-throughput method to assess this property early in discovery.

Experimental Protocol: Kinetic Aqueous Solubility

• Compound Plating: Dispense serial dilutions of the compound (from a DMSO stock) into a 96-well microplate.

• Buffer Addition: Add aqueous PBS (pH 7.4) to each well, typically resulting in a final DMSO concentration of 1-5%.[9]

• Incubation & Precipitation: The plate is shaken for a period (e.g., 1-2 hours) at room temperature. Compounds with solubility below their concentration will precipitate out of solution.

• Measurement: The plate is analyzed in a nephelometer, which measures the scattering of light caused by insoluble particles (precipitate).

• Data Analysis: The light scattering signal is plotted against the compound concentration. The concentration at which precipitation begins is determined as the kinetic solubility.[10]

Workflow for Kinetic Solubility Assay.

In Vitro Metabolic Stability

A compound's susceptibility to metabolism, primarily by cytochrome P450 (CYP) enzymes in the liver, determines its half-life and dosing regimen. The liver microsomal stability assay is a standard method to assess this.[11][12]

Experimental Protocol: Liver Microsomal Stability Assay

• Reagent Preparation: Thaw pooled human liver microsomes on ice. Prepare a cofactor solution containing NADPH in PBS (pH 7.4).[13]

• Incubation Mixture: In a 96-well plate, add buffer, liver microsomes (typically 0.5 mg/mL), and the test compound (e.g., 1 µM final concentration).[14] Pre-incubate the plate at 37°C for 5-10 minutes.

• Initiation of Reaction: Initiate the metabolic reaction by adding the pre-warmed NADPH cofactor solution to all wells.[13]

• Time-Point Sampling: At designated time points (e.g., 0, 5, 15, 30, 45, 60 minutes), stop the reaction in specific wells by adding a "quench" solution, typically ice-cold acetonitrile containing an internal standard.[14]

• Sample Processing: Once all time points are collected, centrifuge the plate to precipitate the microsomal proteins.

• Analysis: Transfer the supernatant and analyze the remaining concentration of the parent compound using LC-MS/MS.

• Calculation: The rate of disappearance of the compound is used to calculate its in vitro half-life (t½) and intrinsic clearance (CLint).[15]

Workflow for Metabolic Stability Assay.

Plasma Protein Binding (PPB)

Only the unbound (free) fraction of a drug in the bloodstream is available to exert its therapeutic effect. The Rapid Equilibrium Dialysis (RED) assay is the industry standard for determining the percentage of a compound bound to plasma proteins.[16][17]

Experimental Protocol: Rapid Equilibrium Dialysis (RED) Assay

• Device Preparation: Prepare the RED device, which consists of individual wells separated by a semipermeable dialysis membrane (typically 8-14 kDa MWCO).[17]

• Sample Addition: Add plasma (e.g., human plasma) spiked with the test compound (e.g., 1 µM) to one chamber (the "plasma chamber"). Add an equal volume of PBS (pH 7.4) to the other chamber (the "buffer chamber").[16]

• Equilibration: Seal the plate and incubate it at 37°C with shaking for 4-6 hours. During this time, only the unbound compound can diffuse across the membrane into the buffer chamber until equilibrium is reached.[18][19]

• Sampling: After incubation, carefully collect samples from both the plasma and buffer chambers.

• Matrix Matching & Analysis: For accurate LC-MS/MS analysis, match the matrix of the samples. Add blank buffer to the plasma sample and blank plasma to the buffer sample.[19] Quantify the compound concentration in both sets of samples.

• Calculation: The fraction unbound (fu) is calculated as the ratio of the concentration in the buffer chamber to the concentration in the plasma chamber. The %PPB is calculated as (1 - fu) * 100.

Workflow for Plasma Protein Binding (RED) Assay.

Conclusion

The strategic replacement of a p-substituted phenyl ring with a 1,3-disubstituted bicyclo[1.1.1]pentane is a powerful tool in modern medicinal chemistry to overcome common drug development liabilities. The BCP scaffold's three-dimensional, sp³-rich character directly leads to tangible improvements in key physicochemical properties. As demonstrated through established experimental methodologies, BCP analogues are expected to exhibit lower lipophilicity, enhanced aqueous solubility, and superior metabolic stability compared to their planar aromatic counterparts. These advantages translate into a higher probability of creating a successful drug candidate, making the BCP motif an essential building block for the next generation of therapeutics.

References

• The Application of Bicyclo[1.1.1]pentane as a Bioisostere of the Phenyl Ring in Pharmaceutical Chemistry. Thieme E-Books & E-Journals. Available from: [Link]

• AID 1617 - Protocol for Protein Binding Rapid Equilibrium Dialysis (RED) Assay. PubChem. Available from: [Link]

• Plasma Protein Binding Assay. BioIVT. Available from: [Link]

• Metabolic stability in liver microsomes. Mercell. Available from: [Link]

• LogP—Making Sense of the Value. ACD/Labs. Available from: [Link]

• Protein Binding by Equilibrium Dialysis. Bio-protocol. Available from: [Link]

• Microsomal Stability - In Vitro Assay. Charnwood Discovery. Available from: [Link]

• In-vitro plasma protein binding. Protocols.io. Available from: [Link]

• A New Straightforward Method for Lipophilicity (logP) Measurement using 19F NMR Spectroscopy. JoVE. Available from: [Link]

• Advanced in vitro metabolic stability assays for drug discovery. Nuvisan. Available from: [Link]

• Metabolic Stability Assay Services. BioIVT. Available from: [Link]

• Test No. 105: Water Solubility. OECD. Available from: [Link]

• Rapid access to 3-substituted bicyclo[1.1.1]pentanes. Macmillan Group. Available from: [Link]

Sources

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• 2. benchchem.com [benchchem.com]
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• 4. img01.pharmablock.com [img01.pharmablock.com]
• 5. macmillan.princeton.edu [macmillan.princeton.edu]
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• 19. bio-protocol.org [bio-protocol.org]

Spectroscopic Distinction Guide: Bicyclo[1.1.1]pentane (BCP) vs. Aromatic Systems

Executive Summary: Escaping Flatland

Objective: This guide provides a technical comparison between the phenyl ring and its saturated bioisostere, bicyclo[1.1.1]pentane (BCP). It is designed for medicinal chemists and structural biologists requiring definitive spectroscopic evidence to validate bioisosteric replacement.

The Bioisostere Rationale: Replacing a phenyl ring with a BCP moiety is a high-impact strategy in modern drug discovery, often termed "escaping flatland." While BCP mimics the para-phenyl exit vectors (maintaining ligand-target geometry), it dramatically alters the electronic landscape. This shift from a planar, electron-rich

-system to a three-dimensional, electron-insulating cage results in improved solubility, metabolic stability, and permeability. However, this transformation obliterates the classical aromatic spectroscopic signatures, requiring a shift in analytical protocols.

Structural & Electronic Fundamentals

To interpret the spectra, one must first understand the fundamental differences in geometry and hybridization.

Feature	Phenyl Ring (Benzene)	Bicyclo[1.1.1]pentane (BCP)	Implication
Hybridization	(Planar)	(3D Cage)	Dramatic shift in chemical shift ( ) and coupling constants ( ).
Geometry	Planar, 2D	Linear Bridge, 3D	BCP is a "shorter" spacer (~1.85 Å vs. ~2.80 Å for p-phenyl).
Electronic Nature	Electron-rich -cloud	Electron-insulating -framework	Loss of UV absorbance; altered cation- interactions.
Ring Strain	Aromatic Stabilization	Highly Strained (~65 kcal/mol)	Unique reactivity and vibrational modes.

Spectroscopic Comparative Analysis

Nuclear Magnetic Resonance (NMR)

NMR is the most definitive tool for distinguishing BCP from aromatic systems. The high

-character of the bridgehead carbons in BCP leads to unique coupling constants that defy standard aliphatic expectations.

H NMR Signatures

• Phenyl: Diagnostic aromatic protons appear in the 7.0 – 7.5 ppm region.

• BCP:

  • Bridgehead Protons (

    ): If unsubstituted, these appear as a sharp singlet in the 2.4 – 2.6 ppm range.

  • Bridge Protons (

    ): The methylene protons ( ) typically appear upfield at 1.8 – 2.2 ppm .

  • Key Difference: Complete absence of signals in the aromatic region (unless other aryl groups are present).

C NMR Signatures

• Phenyl: Aromatic carbons cluster around 128 ppm .

• BCP:

  • Bridgehead Carbons (

    ): Resonate at ~30 – 55 ppm , depending on substitution.

  • Methylene Bridge Carbons (

    ): Typically found at ~50 – 55 ppm .

Expert Insight: The Coupling Constant ( ) Anomaly

While BCP is formally

, the bridgehead C-H bond has unusually high -character (estimated as – ).

• Standard Alkyl

  : ~125 Hz.

• BCP Bridgehead

  : ~164 – 167 Hz .[1]

• Significance: This value is closer to an alkene or aromatic C-H coupling than a standard alkane. In a coupled

  C NMR experiment, this large coupling constant is a definitive structural confirmation of the intact BCP cage.

UV-Vis Spectroscopy

This is a binary "Go/No-Go" differentiator.

• Phenyl: Exhibits strong

  transitions. The primary band (E-band) is at ~205 nm, and the secondary band (B-band) is at 255 nm ( ).

• BCP: Being fully saturated, BCP is transparent in the near-UV region (>220 nm).

• Practical Consequence: If your HPLC method relies on detection at 254 nm, a BCP analog may essentially "disappear" compared to its phenyl parent. Action: Switch detection to 210 nm or use ELSD/CAD detectors for BCP analogs.

Infrared (IR) Spectroscopy

• C-H Stretching:

  • Phenyl:

    cm (Aromatic C-H).

  • BCP:

    cm (Aliphatic C-H). Note: The high strain can push bridgehead C-H stretches slightly higher than typical alkyls, but they remain distinct from aromatics.

• Fingerprint Region:

  • Phenyl: Characteristic "breathing" modes at 1500 & 1600 cm

    .

  • BCP: Absence of these bands. BCP exhibits complex cage vibrations in the fingerprint region, but the lack of the 1500/1600 doublet is the primary diagnostic.

Physicochemical Implications

The spectroscopic changes directly correlate to the physical property improvements that drive bioisostere selection.

Property	Phenyl Analog	BCP Analog	Mechanism
LogP (Lipophilicity)	High	Lower	Reduced molecular surface area and lack of lipophilic -cloud.
Solubility	Low	High	Disruption of planar -stacking in the crystal lattice (lower melting point).
Metabolic Stability	Variable	High	BCP C-H bonds are strong; lacks motifs for epoxide/quinone formation.

Experimental Protocols

Protocol A: Comparative Analytical Workflow

Use this workflow to validate the successful synthesis of a BCP bioisostere.

• Sample Preparation: Dissolve 5 mg of the Phenyl parent and 5 mg of the BCP analog in separate NMR tubes using

  or .
• H NMR Acquisition:

  • Run standard proton scan (16 scans).

  • Validation: Confirm disappearance of signals at 7.0–7.5 ppm and appearance of sharp singlets/multiplets in the 2.0–3.0 ppm region for the BCP analog.

• UV-Vis Confirmation:

  • Prepare 100 µM solutions of both compounds in Methanol.

  • Scan from 200 nm to 400 nm.

  • Validation: The Phenyl compound should show a local max ~254 nm. The BCP compound should show a flat baseline in this region (absorbance < 0.1 AU).

• C Coupled Scan (Optional but Recommended):

  • Run a proton-coupled

    C experiment on the BCP sample.

  • Measure the

    splitting of the bridgehead carbon signal.

  • Target: Value should be

    Hz.

Protocol B: Handling BCP Intermediates

BCP intermediates (like [1.1.1]propellane) can be volatile or unstable.

• Storage: Store BCP building blocks at -20°C.

• Reaction Monitoring: Do not rely solely on UV (254 nm) for TLC or LCMS monitoring. Use stains (KMnO

  or Iodine) for TLC, and ELSD or low-wavelength UV (210 nm) for LCMS.

Visualization of Analytical Logic

Diagram 1: Spectroscopic Decision Tree

This logic flow helps researchers identify the core scaffold based on spectral data.

Caption: Analytical decision matrix for distinguishing Phenyl, BCP, and standard Alkyl systems using spectroscopic data.

Diagram 2: Bioisostere Validation Workflow

The process for validating a BCP replacement in a drug discovery campaign.

Caption: Workflow for synthesizing and validating a BCP bioisostere, highlighting the critical spectroscopic checkpoints.

References

• Stepan, A. F., et al. (2012).[2] "Application of the Bicyclo[1.1.1]pentane Motif as a Nonclassical Phenyl Ring Bioisostere in the Design of a Potent and Orally Active

  -Secretase Inhibitor." Journal of Medicinal Chemistry. Link

• Mykhailiuk, P. K. (2015). "Saturated Bioisosteres of Benzene: Where to Go Next?" Organic & Biomolecular Chemistry. Link

• Wiberg, K. B., et al. (1992). "Bicyclo[1.1.1]pentane: Structure, Energy, and Vibrational Spectra." The Journal of Physical Chemistry. Link

• Lochert, I. J., et al. (1995). "Ab initio and experimental study of NMR coupling constants in bicyclo[1.1.1]pentane." Journal of the Chemical Society, Faraday Transactions. Link

• Measom, N. D., et al. (2016). "Investigation of a bicyclo[1.1.1]pentane as a phenyl replacement within an LpPLA2 inhibitor." ACS Medicinal Chemistry Letters. Link

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• 2. chemrxiv.org [chemrxiv.org]